Phenanthren-3-ylmethanol

• CAS: 22863-78-1

Core Science & Biosynthesis

Bardhan-Sengupta reaction for substituted phenanthrenes

An In-Depth Technical Guide to the Bardhan-Sengupta Reaction for Substituted Phenanthrenes

Abstract

The phenanthrene nucleus is a critical structural motif in a vast array of natural products and pharmacologically active molecules, including steroids, resin acids, and alkaloids like morphine.[1][2] The Bardhan-Sengupta phenanthrene synthesis, first reported in 1932, remains a cornerstone of organic synthesis, offering a robust and unambiguous route to this polycyclic aromatic system.[3] Unlike methods such as the Haworth synthesis which can suffer from a lack of regioselectivity during the final cyclization, the Bardhan-Sengupta approach provides a high degree of control, making it invaluable for the targeted synthesis of specifically substituted phenanthrenes.[4] This guide provides a detailed examination of the reaction's core mechanism, offers field-proven insights into experimental choices and limitations, presents detailed protocols, and discusses the impact of substrate modifications.

The Strategic Framework: A Regiocontrolled Annulation

The primary strategic advantage of the Bardhan-Sengupta synthesis is its methodical construction of the phenanthrene skeleton, which circumvents the potential for isomeric mixtures often encountered in classical electrophilic aromatic substitution-based cyclizations.[4] The synthesis builds the central ring onto a pre-existing aromatic system through a sequence of alkylation, reduction, cyclodehydration, and dehydrogenation. This controlled sequence ensures the final positions of substituents are predetermined by the starting materials.

The overall workflow was pivotal in the early-to-mid 20th century for the structural elucidation of complex natural products. By providing an unambiguous pathway to synthesize specific phenanthrene derivatives, researchers could compare their synthetic compounds to degradation products of natural isolates, thereby confirming substituent placements on molecules like abietic acid.[3]

Caption: High-level workflow of the Bardhan-Sengupta Synthesis.

Core Mechanism: A Step-by-Step Dissection

The synthesis proceeds through a well-defined sequence of five core transformations. Understanding the causality behind each step is critical for troubleshooting and adaptation.

Step 1: C-Alkylation of Cyclohexanone-2-carboxylate

The synthesis commences with the alkylation of a cyclic β-ketoester, typically ethyl cyclohexanone-2-carboxylate, with a substituted β-phenylethyl halide.[3] The β-ketoester is first deprotonated to form its enolate.

• Choice of Base and Counter-ion: The original work specified the use of a potassium-derived enolate over a sodium-derived one.[3] Later investigations revealed the rationale: the potassium enolate is more soluble in benzene, the reaction solvent, whereas the sodium enolate is largely insoluble.[5] This difference in solubility directly impacts reactivity and yield. While the use of co-solvents like dimethylformamide (DMF) can solubilize the sodium salt and facilitate the reaction, it may also promote side reactions like dehydrohalogenation of the alkyl halide, especially at elevated temperatures.[5]

Step 2: Hydrolysis and Decarboxylation

The resulting product, ethyl 2-(β-phenylethyl)cyclohexanone-2-carboxylate, is then saponified (hydrolyzed) under alkaline conditions, followed by acidification and heating to induce decarboxylation. This removes the ester group, yielding 2-(β-phenylethyl)cyclohexanone.[3]

• Experimental Challenge: This step was identified as a significant bottleneck in the original procedure. The hydrolysis of the sterically congested quaternary ester is often slow and can result in low yields due to competing side reactions like reverse Claisen condensation.[3] This limitation prompted Bardhan and Sengupta to develop a modified route to bypass this challenging transformation (see Section 4).

Step 3: Reduction of the Cyclohexanone Ketone

The ketone functionality of 2-(β-phenylethyl)cyclohexanone is reduced to a secondary alcohol. The classic protocol employs sodium metal in moist ether for this reduction.[3][6] This step is crucial as it generates the nucleophilic hydroxyl group required for the subsequent cyclization.

Step 4: Regiospecific Cyclodehydration

This is the key ring-forming step. The 2-(β-phenylethyl)cyclohexanol is treated with a strong dehydrating agent, most commonly phosphorus pentoxide (P₂O₅), to effect an intramolecular electrophilic attack of the activated hydroxyl group (or resultant carbocation) onto the pendant phenyl ring.[3][7] This cyclization furnishes the 1,2,3,4,9,10,11,12-octahydrophenanthrene intermediate.

• Causality of Regiospecificity: The use of P₂O₅ is critical for the reaction's success and regioselectivity. Unlike Friedel-Crafts alkylations which can lead to rearrangements and isomeric products, this cyclodehydration proceeds in a controlled manner, yielding the thermodynamically favored fused six-membered ring without ambiguity.[4]

Caption: The core reaction sequence of the Bardhan-Sengupta synthesis.

Step 5: Dehydrogenation to Aromatize

The final step is the aromatization of the octahydrophenanthrene intermediate. This is achieved by heating the compound with a dehydrogenating agent, classically selenium, at high temperatures (280–340 °C).[3] This process removes six hydrogen atoms to yield the fully aromatic substituted phenanthrene.

Scope and Limitations: The Impact of Substituents

The Bardhan-Sengupta synthesis is broadly applicable for preparing phenanthrenes with substituents on what will become the A and C rings of the final product. The nature and position of these substituents can, however, influence reaction yields and potentially introduce complications.

Substituent Position	Substituent Type	Expected Impact & Rationale
On the β-phenylethyl moiety	Electron-donating groups (e.g., -CH₃, -OCH₃)	Facilitates Cyclization: These groups activate the aromatic ring towards electrophilic attack during the P₂O₅-mediated cyclodehydration step, potentially improving yields and allowing for milder conditions. This was leveraged in the synthesis of natural product derivatives like retene and pimanthrene.[3]
Electron-withdrawing groups (e.g., -NO₂, -CF₃)	Hinders Cyclization: These groups deactivate the aromatic ring, making the key cyclodehydration step more difficult. Harsher conditions (higher temperatures, longer reaction times) may be required, which can lead to lower yields and increased side products.
On the cyclohexanone moiety	Alkyl groups	Increases Steric Hindrance: Substituents on the cyclohexanone ring can sterically hinder the initial alkylation step, potentially lowering yields. The position of the substituent will dictate the final substitution pattern on the B ring of the phenanthrene product.

Field-Proven Modifications and Protocols

The Bardhan-Sengupta Modification

Recognizing the inefficiency of the hydrolysis and decarboxylation sequence, the originators of the synthesis developed a crucial modification. The intermediate β-keto ester (3 ) is reduced directly to the corresponding hydroxy ester using sodium amalgam. This hydroxy ester is then cyclized with P₂O₅ and subsequently dehydrogenated with selenium to yield the final phenanthrene.[3] This revised pathway avoids the problematic and often low-yielding hydrolysis step entirely.

Representative Experimental Protocol (Classic Procedure)

The following protocol is a representative synthesis of phenanthrene itself, adapted from the descriptions by Bardhan and Sengupta.[3] Researchers must consult original literature and perform appropriate risk assessments before undertaking any experimental work.

Part A: Synthesis of 2-(β-phenylethyl)cyclohexanone

• Enolate Formation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere (N₂ or Ar), add freshly prepared potassium metal to dry benzene.

• Add a solution of ethyl cyclohexanone-2-carboxylate in dry benzene dropwise with stirring. Allow the mixture to stir until all the potassium has reacted and a clear solution of the potassio-derivative is formed.

• Alkylation: Add a solution of β-phenylethyl bromide in dry benzene to the enolate solution. Reflux the mixture for 8-10 hours.

• Workup: After cooling, pour the reaction mixture into water. Separate the organic layer, and extract the aqueous layer with ether. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure.

• Hydrolysis & Decarboxylation: Reflux the crude β-keto ester with an excess of aqueous potassium hydroxide for 24 hours. Cool the mixture, acidify with dilute hydrochloric acid, and extract the resulting keto-acid with ether. Remove the ether and heat the crude acid to effect decarboxylation until gas evolution ceases.

• Purification: Purify the resulting 2-(β-phenylethyl)cyclohexanone by vacuum distillation.

Part B: Reduction, Cyclization, and Aromatization

• Reduction: Dissolve the purified ketone in moist ether. Add small pieces of sodium metal portion-wise with stirring and cooling until the reaction is complete. Carefully quench any remaining sodium with ethanol, then water. Extract the product alcohol with ether, wash, dry, and concentrate.

• Cyclodehydration: Mix the crude 2-(β-phenylethyl)cyclohexanol with phosphorus pentoxide in a flask and heat gently to initiate the reaction. Once the initial exothermic reaction subsides, heat further to complete the cyclization.

• Workup: Cool the mixture and carefully add ice water. Extract the octahydrophenanthrene product with ether. Wash the ethereal solution with dilute NaOH, then water, and dry. Remove the solvent to yield the crude product.

• Dehydrogenation: In a reaction tube, heat the crude octahydrophenanthrene with powdered selenium. Maintain the temperature at 280-300 °C for several hours, then increase to 300-340 °C until gas evolution stops.

• Final Purification: Purify the final phenanthrene product by vacuum distillation, followed by recrystallization from ethanol.

Conclusion

The Bardhan-Sengupta synthesis is a powerful and enduring tool in organic chemistry. Its chief advantage lies in its methodical and regiocontrolled approach to constructing the phenanthrene core, a feature that was instrumental in foundational studies of natural products and continues to be relevant in the synthesis of complex molecular targets.[3] While the classic procedure has known limitations, particularly regarding reaction times and yields in certain steps, modifications developed by the original authors and subsequent procedural adjustments have enhanced its practicality. For researchers and drug development professionals, a thorough understanding of the mechanistic rationale behind each step is paramount for successfully applying and adapting this classic synthesis to the preparation of novel and functionally diverse substituted phenanthrenes.

References

• Banerjee, A. (2015). A Tribute to Bardhan and Sengupta. Resonance, 20(7), 626-642. [Link]

• Chatterjee, A., Banerjee, D., & Banerjee, S. (1968). A Note on Bardhan-Sengupta Synthesis. Journal of the Indian Chemical Society, 45(1), 78-79. [Link]

• Rasayan Duniya. (2021, May 7). Phenanthrene(part-2)/Bardhan Sengupta's Synthesis /Preparation of Phenanthrene. YouTube. [Link]

• Química Organica.org. (n.d.). Phenanthrene synthesis. Retrieved from [Link]

• Unstated Chemistry. (2023, September 10). Bardhan Sengupta Synthesis of Phenanthrene. YouTube. [Link]

• SEMESTER-VH-ORGANIC CHEMISTRY: Polynuclear hydrocarbons and their derivatives. (n.d.). Retrieved from [Link]

• A tribute to Bardhan and Sengupta | Request PDF. (2015, July). ResearchGate. [Link]

• Preparation of Phenanthrene by Bardhan-Sengupta Method Explain. (n.d.). Filo. Retrieved from [Link]

• Li, P., et al. (2019). A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction. Beilstein Journal of Organic Chemistry, 15, 237-243. [Link]

• PHENANTHRENE DERIVATIVES FOR SYNTHESIS AND APPLICATIONS IN MEDICINAL CHEMISTRY: A REVIEW. (n.d.). Semantic Scholar. Retrieved from [Link]

• Kwofie, M. A., & Gupta, M. (2020). PHENANTHRENE: A VERSATILE MOLECULE; A REVIEW. PLANT ARCHIVES, 20(2), 3451-3456. [Link]

Sources

• 1. A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. Phenanthrene synthesis [quimicaorganica.org]
• 5. zenodo.org [zenodo.org]
• 6. youtube.com [youtube.com]
• 7. Preparation of Phenanthrene by Bardhan-Sengupta Method Explain the proce.. [askfilo.com]

A Senior Application Scientist's Guide to the Photophysical Characterization of Phenanthren-3-ylmethanol

An In-Depth Technical Guide on UV-Vis Absorption and Fluorescence Emission Spectra for Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Luminescent Signature of a Key Phenanthrene Derivative

Phenanthren-3-ylmethanol, a hydroxylated derivative of the polycyclic aromatic hydrocarbon (PAH) phenanthrene, represents a molecule of significant interest in medicinal chemistry and materials science. The phenanthrene core provides a rigid, planar, and π-conjugated system, which is a classic chromophore responsible for its characteristic light-absorbing and emitting properties.[1] The addition of a hydroxymethyl group (-CH₂OH) at the 3-position introduces a site for potential hydrogen bonding and further chemical modification, subtly modulating its electronic properties and interaction with its environment.

Understanding the UV-Vis absorption and fluorescence emission spectra of Phenanthren-3-ylmethanol is not merely an academic exercise. For drug development professionals, these spectral signatures can be exploited to study drug-target interactions, cellular uptake, and distribution. For materials scientists, these photophysical properties are foundational for the design of novel organic light-emitting diodes (OLEDs), fluorescent probes, and sensors.[1]

This guide provides a comprehensive exploration of the principles, experimental protocols, and data interpretation related to the UV-Vis and fluorescence spectroscopy of Phenanthren-3-ylmethanol. It is structured to provide not just the "how" but, more critically, the "why" behind the experimental choices, ensuring a robust and reproducible characterization of this important molecule.

The Fundamental Photophysics of Aromatic Systems

Before delving into experimental specifics, it is crucial to grasp the underlying principles governing how molecules like Phenanthren-3-ylmethanol interact with light.

UV-Vis Absorption: Probing Electronic Excitations

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule.[2][3] For aromatic compounds such as phenanthrene, the absorption of photons in the 200-400 nm range promotes electrons from a lower energy bonding π molecular orbital to a higher energy anti-bonding π* molecular orbital.[4] This is known as a π → π* transition. The specific wavelengths absorbed are dictated by the energy gap between these orbitals, which is a unique characteristic of the molecule's electronic structure.[4] The intensity of this absorption is quantified by the molar absorptivity (ε), a constant defined by the Beer-Lambert Law, which is a measure of how strongly the molecule absorbs light at a given wavelength.[3][4]

Fluorescence Emission: The Radiative Return to Ground State

Following absorption of a photon and promotion to an excited electronic state, the molecule can return to its ground state through several pathways. Fluorescence is the rapid emission of a photon as the molecule relaxes from the lowest vibrational level of the first excited singlet state (S₁) to one of the vibrational levels of the ground electronic state (S₀).

Several key concepts are central to fluorescence:

• Excitation and Emission Spectra: An excitation spectrum is obtained by measuring fluorescence intensity at a fixed emission wavelength while varying the excitation wavelength. It should ideally resemble the absorption spectrum. An emission spectrum is measured by exciting the molecule at a fixed wavelength (typically the absorption maximum) and scanning the emitted light's wavelengths.

• Stokes Shift: The fluorescence emission spectrum is almost always shifted to longer wavelengths (lower energy) compared to the absorption spectrum. This energy difference is the Stokes shift and arises from energy loss due to vibrational relaxation in the excited state before fluorescence occurs.

• Quantum Yield (Φf): This is a measure of the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed. A high quantum yield indicates that fluorescence is a dominant relaxation pathway.

• Jablonski Diagram: This diagram provides a visual representation of the electronic states of a molecule and the transitions between them, including absorption, vibrational relaxation, internal conversion, fluorescence, and intersystem crossing to the triplet state (which can lead to phosphorescence).

Caption: A simplified Jablonski diagram illustrating key photophysical processes.

Self-Validating Experimental Protocols

The integrity of photophysical data hinges on meticulous experimental design and execution. The following protocols are designed to be self-validating, incorporating checks and balances to ensure data accuracy.

Acquiring the UV-Vis Absorption Spectrum

This protocol establishes the foundational absorption characteristics of Phenanthren-3-ylmethanol.

Caption: Experimental workflow for UV-Vis absorption spectroscopy.

Step-by-Step Methodology:

• Solvent Selection: Choose a spectroscopic grade solvent that does not absorb in the region of interest (typically >230 nm). Cyclohexane is an excellent choice for resolving fine vibronic structure, while ethanol is a common polar solvent.[4][5] The solvent must completely dissolve the analyte.[6]

• Sample Preparation:

  • Accurately weigh a small amount of Phenanthren-3-ylmethanol and dissolve it in the chosen solvent to create a stock solution of known concentration (e.g., 1x10⁻³ M).

  • From the stock solution, prepare a dilute working solution. The ideal concentration should yield a maximum absorbance between 0.1 and 1.0 arbitrary units to ensure linearity within the Beer-Lambert law.

• Instrumentation and Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to record a baseline (blank). This corrects for any absorbance from the solvent and the cuvette itself.[6]

  • Replace the blank with a matched cuvette containing the sample solution and record the absorption spectrum over a suitable range (e.g., 220-400 nm).

• Data Analysis:

  • Identify the wavelengths of maximum absorption (λmax).

  • Using the Beer-Lambert Law (A = εcl, where A is absorbance, c is molar concentration, and l is the path length of the cuvette, typically 1 cm), calculate the molar absorptivity (ε) at each λmax.

Measuring the Fluorescence Emission Spectrum

This protocol details the characterization of the emissive properties.

Caption: Experimental workflow for fluorescence emission spectroscopy.

Step-by-Step Methodology:

• Sample Preparation: Prepare a very dilute solution of Phenanthren-3-ylmethanol in the chosen solvent. To avoid inner filter effects (re-absorption of emitted light), the absorbance of the solution at the excitation wavelength should be less than 0.1.

• Instrumentation and Measurement:

  • Use a spectrofluorometer, which has two monochromators: one for selecting the excitation wavelength and one for analyzing the emission.[7] The detector is typically placed at a 90° angle to the excitation beam to minimize scattered light.[7]

  • Set the excitation wavelength (λex) to one of the absorption maxima determined from the UV-Vis spectrum (e.g., the longest wavelength λmax).

  • Set the excitation and emission slit widths. Narrower slits (e.g., 2-5 nm) provide better resolution but lower signal intensity.[8][9]

  • Scan the emission monochromator over a range starting just above the excitation wavelength to a longer wavelength where emission is no longer observed (e.g., from λex + 10 nm to 600 nm).

• Data Analysis:

  • Identify the wavelength(s) of maximum fluorescence emission (λem).

  • Calculate the Stokes shift.

Expected Spectral Properties of Phenanthren-3-ylmethanol

While specific experimental data for Phenanthren-3-ylmethanol may require acquisition, the photophysical properties can be reliably predicted based on the parent phenanthrene molecule and related derivatives.[1][10] The -CH₂OH group is an auxochrome that is not part of the conjugated system and is expected to have only a minor perturbing effect on the electronic transitions of the phenanthrene core.

UV-Vis Absorption Data

The absorption spectrum of phenanthrene derivatives is characterized by several distinct bands.[10]

Feature	Expected Wavelength Range (nm)	Molar Absorptivity (ε) Range (M⁻¹cm⁻¹)	Transition
Intense Bands	250 - 280	60,000 - 95,000	π → π
Structured Bands	280 - 350	200 - 16,000	π → π

Data are based on phenanthrene and its derivatives.[5][10][11]

The spectrum typically shows a very intense absorption band around 252 nm and a series of less intense, structured bands at longer wavelengths.[5] This fine structure is characteristic of rigid aromatic molecules.

Fluorescence Emission Data

Phenanthrene and its derivatives are known to be fluorescent, typically emitting in the near-UV to blue region of the spectrum.[1][12]

Parameter	Expected Value	Solvent
Emission Maxima (λem)	345 - 385 nm	Cyclohexane / Ethanol
Fluorescence Quantum Yield (Φf)	~0.13	Cyclohexane / Ethanol

Data are based on phenanthrene and its derivatives.[5][11]

The emission spectrum of phenanthrene derivatives often displays vibronic structure, with multiple peaks corresponding to transitions to different vibrational levels of the ground state.[1]

Causality Behind Experimental Observations: The Role of Structure and Environment

The Influence of the Solvent

The choice of solvent can significantly impact the absorption and emission spectra, a phenomenon known as solvatochromism.[13]

• Polarity: In polar solvents, the dipole moment of the molecule may change upon excitation. This can lead to a stabilization or destabilization of the excited state relative to the ground state, causing a shift in the spectral bands. For non-polar molecules like phenanthrene, this effect is generally small. However, the presence of the -OH group in Phenanthren-3-ylmethanol can engage in hydrogen bonding with protic solvents (like ethanol or water).[14]

• Hydrogen Bonding: Hydrogen bonding to the hydroxyl group can stabilize the ground and excited states differently, often leading to a loss of fine vibronic structure and a slight red shift (bathochromic shift) in the emission spectrum.[4][14]

The Influence of the -CH₂OH Substituent

The hydroxymethyl group (-CH₂OH) is not directly conjugated with the phenanthrene ring system. Therefore, its electronic effect on the π → π* transitions is minimal. Its primary influence is through:

• Solvation: It provides a site for specific interactions with polar, protic solvents, as discussed above.

• Inductive Effects: A minor electronic inductive effect may slightly perturb the energy levels of the phenanthrene core, but this is not expected to cause major shifts in the absorption or emission maxima compared to the parent phenanthrene.

Applications in Research and Development

The quantitative data derived from these spectra are highly valuable.

• Quantitative Analysis: Using the Beer-Lambert law and the determined molar absorptivity (ε), the concentration of Phenanthren-3-ylmethanol in a solution can be accurately determined.[3]

• Probing Molecular Environments: The sensitivity of the fluorescence spectrum to the local environment (e.g., solvent polarity, binding to a macromolecule) allows Phenanthren-3-ylmethanol to be used as a fluorescent probe. A shift in its emission wavelength or intensity can report on changes in its surroundings.

• Materials Science: The characteristic blue fluorescence and high quantum yield of phenanthrene derivatives make them attractive candidates for use as emitters in Organic Light-Emitting Diodes (OLEDs).[1]

Conclusion

The UV-Vis absorption and fluorescence emission spectra of Phenanthren-3-ylmethanol provide a detailed fingerprint of its electronic structure and behavior. By employing the rigorous, self-validating protocols outlined in this guide, researchers can obtain high-quality, reproducible data. Understanding the causality behind spectral shifts—whether induced by the solvent environment or subtle structural modifications—is paramount for leveraging these photophysical properties in the rational design of new drugs, molecular probes, and advanced materials. This guide serves as a foundational resource for the comprehensive photophysical characterization of this and related aromatic compounds.

References

• Taniguchi, M.; Lindsey, J. S. (2018). Database of Absorption and Fluorescence Spectra of >300 Common Compounds for use in PhotochemCAD. Photochem. Photobiol., 94, 290–327. Available from: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 995, Phenanthrene. Available from: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 1712313, Phenanthren-3-ylmethanol. Available from: [Link]

• The Royal Society of Chemistry (2021). Synthesis and spectroscopic characterization of a fluorescent phenanthrene-rhodamine dyad for ratiometric measurements of acid. Available from: [Link]

• KIET Group of Institutions. Handbook Of Fluorescence Spectra Of Aromatic Molecules. Available from: [Link]

• Comptes Rendus de l'Académie des Sciences (2017). Synthesis and photophysical properties of new reactive fluorophenanthrenes. Available from: [Link]

• ResearchGate. A UV spectroscopic method for monitoring aromatic hydrocarbons dissolved in water. Available from: [Link]

• ResearchGate. Electronic UV-Vis absorption spectra of phenanthrene derivatives P1-6... Available from: [Link]

• ResearchGate. The solvent‐dependent fluorescence spectra of Compd. 1–4 at 10 μM. Available from: [Link]

• Open Library Publishing Platform. 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis). Available from: [Link]

• University of California, Irvine. An Introduction to Fluorescence Spectroscopy. Available from: [Link]

• ResearchGate. Fluorescence quantum yields of Eu(AA) 3 Phen and PMNEu. Available from: [Link]

• MDPI. Synthesis and Photophysical Properties of Benzo[c]phenanthrene Derivatives. Available from: [Link]

• University of Pretoria. CHAPTER 4 UV/VIS SPECTROSCOPY. Available from: [Link]

• The Royal Society of Chemistry. Supplementary Information. Available from: [Link]

• MDPI. Synthesis and Solvent Dependent Fluorescence of Some Piperidine-Substituted Naphthalimide Derivatives and Consequences for Water Sensing. Available from: [Link]

• ResearchGate. Wavelengths of maximum absorption and molar absorptivity for the studied PAHs. Available from: [Link]

• Wikipedia. Fluorescence spectroscopy. Available from: [Link]

• ResearchGate. (A) UV–vis absorption spectra of 3 in methanol, Lip‐(3) in 10 mM PBS,... Available from: [Link]

• SlidePlayer. UV-Vis Spectroscopy. Available from: [Link]

• Chemistry LibreTexts. 1.11: Fluorescence Spectroscopy. Available from: [Link]

• European Journal of Engineering and Technology Research. UV-Visible Spectrophotometric Method and Validation of Organic Compounds. Available from: [Link]

• PubMed. Photophysical studies of 9,10-phenanthrenequinones. Available from: [Link]

• ResearchGate. Steady state UV-Vis absorption and emission spectra (conditions:... Available from: [Link]

• YouTube. FLUORESCENCE SPECTROSCOPY-8: SOLVENT EFFECT. Available from: [Link]

• ResearchGate. Solvent effects on absorption spectral changes of PFP and phenol. In... Available from: [Link]

Sources

• 1. Synthesis and photophysical properties of new reactive fluorophenanthrenes [comptes-rendus.academie-sciences.fr]
• 2. 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 3. eu-opensci.org [eu-opensci.org]
• 4. staff.hnue.edu.vn [staff.hnue.edu.vn]
• 5. PhotochemCAD | Phenanthrene [photochemcad.com]
• 6. repository.up.ac.za [repository.up.ac.za]
• 7. Fluorescence spectroscopy - Wikipedia [en.wikipedia.org]
• 8. rsc.org [rsc.org]
• 9. chem.uci.edu [chem.uci.edu]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Phenanthrene | C14H10 | CID 995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]

A Technical Guide to the Natural Sources of Phenanthrene Derivatives in Plants: From Biosynthesis to Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenanthrenes, a class of polycyclic aromatic hydrocarbons, and their derivatives represent a significant and structurally diverse group of plant secondary metabolites. While historically known for their presence in coal tar, higher plants have been identified as a rich and renewable source of unique phenanthrenoids, many of which exhibit potent and promising pharmacological activities. This technical guide provides a comprehensive overview of the natural occurrence of phenanthrene derivatives in the plant kingdom. It delves into the biosynthetic pathways, details the major plant families that serve as principal sources, and outlines the methodologies for their extraction, isolation, and structural elucidation. Furthermore, this guide summarizes the key biological activities of these compounds, offering insights for their potential application in drug discovery and development.

Introduction to Plant-Derived Phenanthrenes

Phenanthrene is a polycyclic aromatic hydrocarbon composed of three fused benzene rings. Its derivatives, collectively known as phenanthrenoids, are a diverse group of natural products found across the plant kingdom[1][2]. These compounds are distinct from the well-known phenanthrene alkaloids like morphine, which are primarily found in the opium poppy (Papaver somniferum)[3]. The phenanthrenes discussed herein are typically synthesized via the stilbenoid pathway and are particularly abundant in specific plant families, serving various ecological roles, including defense against pathogens and herbivores[3][4].

The scientific interest in these compounds has grown significantly due to their wide range of biological activities, including cytotoxic, anti-inflammatory, antimicrobial, and antioxidant effects[5][6]. This has positioned them as promising lead compounds for the development of new therapeutic agents[5]. This guide serves as a technical resource for professionals seeking to explore this valuable class of phytochemicals.

Biosynthesis of Phenanthrene Derivatives in Plants

The core phenanthrene structure in plants is primarily derived from the phenylpropanoid pathway, which also gives rise to other important secondary metabolites like flavonoids and lignins[7]. The biosynthesis proceeds through a stilbene intermediate, which then undergoes an intramolecular cyclization to form the characteristic three-ring system.

The key steps are:

• Phenylpropanoid Pathway Initiation : The pathway begins with the aromatic amino acid L-phenylalanine, which is converted to trans-cinnamic acid by the enzyme phenylalanine ammonia-lyase (PAL)[7].

• Formation of Stilbene Synthase Substrates : Through a series of enzymatic reactions, trans-cinnamic acid is converted to a CoA-activated starter molecule, typically p-coumaroyl-CoA[8].

• Stilbene Synthesis : The enzyme Stilbene Synthase (STS) catalyzes the condensation of the p-coumaroyl-CoA starter unit with three molecules of malonyl-CoA. This reaction proceeds via sequential decarboxylative additions to form a stilbene scaffold, such as resveratrol[8].

• Oxidative Cyclization to Phenanthrene : The final key step is the intramolecular oxidative cyclization of the stilbene precursor. This transformation, analogous to the Mallory reaction, is a photo-oxidative process that forms the dihydrophenanthrene intermediate, which is then aromatized to the stable phenanthrene core[9].

This pathway gives rise to a variety of substitution patterns on the phenanthrene nucleus, depending on the specific precursors and subsequent enzymatic modifications (e.g., hydroxylation, methylation, prenylation).

Caption: Generalized biosynthetic pathway of phenanthrenes in plants.

Major Plant Sources and Chemotaxonomic Significance

Phenanthrene derivatives are not ubiquitously distributed in the plant kingdom; their presence is often restricted to specific families, making them valuable chemotaxonomic markers[5].

The most prolific sources include:

Plant Family	Key Genera	Representative Compounds	Part of Plant	Citations
Orchidaceae	Dendrobium, Cymbidium, Bletilla, Eria, Coelogyne	Denbinobin, Coelonin, Gymnopusin, Erianthridin	Stems, Roots, Bulbs	[2][4][5][6][10][11][12][13]
Juncaceae	Juncus	Juncusol, Dehydrojuncusol, Articulins	Whole plant, Rhizomes	[4][5][14][15][16][17]
Dioscoreaceae	Dioscorea	7-hydroxy-2,3,4,8-tetramethoxyphenanthrene	Rhizomes	[1][2][4][12][13]
Aristolochiaceae	Aristolochia, Asarum	Aristolochic Acids, Aristolactams	Roots, Rhizomes	[6][8]
Combretaceae	Combretum	6-Methoxycoelonin, Callosin	Roots, Stems	[1][4][9][12][13]
Betulaceae	Betula	Various phenanthrenoids	Bark, Wood	[1][4][6][12][13]
Euphorbiaceae	Euphorbia	Prenylated phenanthrenes	Latex, Roots	[4][5]

The Orchidaceae family is arguably the most abundant and diverse source of these compounds[4][5]. Specific substitution patterns can be characteristic of certain families. For instance, vinyl-substituted phenanthrenes are reported almost exclusively from Juncaceae, while prenylated derivatives are common in Euphorbiaceae[4][5]. It is important to note that some phenanthrenes, such as aristolochic acids from Aristolochia species, are known to be potent carcinogens, which underscores the need for careful toxicological evaluation[6].

Methodologies for Extraction, Isolation, and Structural Elucidation

The successful study of plant phenanthrenes hinges on robust and efficient methodologies for their extraction from complex plant matrices, followed by purification and definitive structural identification.

Extraction of Phenanthrene Derivatives

The choice of extraction method and solvent is critical and depends on the polarity of the target compounds and the nature of the plant material.

Rationale for Method Selection:

• Solvent Polarity: Phenanthrenes are generally lipophilic to moderately polar. Solvents like methanol, ethanol, dichloromethane (DCM), and ethyl acetate are effective[5][6]. A sequential extraction approach, starting with a nonpolar solvent like hexane to remove lipids and waxes, followed by a more polar solvent system (e.g., DCM/Methanol), can yield a cleaner extract enriched in phenanthrenes[3].

• Extraction Technique: Maceration, sonication, and percolation are common lab-scale methods[5][6]. Accelerated Solvent Extraction (ASE) offers a more efficient and automated alternative, using elevated temperatures and pressures to reduce solvent consumption and extraction time[3].

Exemplary Protocol: Sequential Solvent Extraction This protocol is adapted from methodologies optimized for phenanthrenes in orchids and rushes[3][5][6].

• Preparation: Air-dry the plant material (e.g., orchid stems, Juncus roots) at room temperature and grind it into a fine powder (20-40 mesh).

• Defatting (Optional but Recommended):

  • Add the powdered plant material to a flask and cover with n-hexane (1:10 w/v).

  • Macerate with stirring for 24 hours at room temperature.

  • Filter the mixture and discard the hexane filtrate. Repeat this step twice to ensure complete removal of nonpolar constituents.

  • Air-dry the residual plant material (the marc).

• Primary Extraction:

  • Submerge the defatted marc in methanol or a DCM/Methanol (95:5, v/v) mixture (1:10 w/v)[3][5].

  • Extract using a sonication bath for 15-30 minutes, repeating the process three times with fresh solvent each time[6]. Alternatively, perform percolation at room temperature.

• Concentration:

  • Combine the filtrates from the primary extraction.

  • Concentrate the solvent in vacuo using a rotary evaporator at a temperature below 40°C to yield the crude extract.

• Solvent-Solvent Partitioning (Fractionation):

  • Dissolve the crude extract in 50% aqueous methanol.

  • Perform successive liquid-liquid extractions in a separatory funnel with solvents of increasing polarity, such as chloroform (or DCM) and then ethyl acetate[5].

  • Collect each organic phase separately and concentrate in vacuo. The phenanthrenes will typically partition into the chloroform/DCM and ethyl acetate fractions.

Isolation and Purification

Chromatographic techniques are indispensable for isolating individual phenanthrene derivatives from the enriched fractions. A multi-step approach is almost always necessary.

Rationale for Method Selection:

• Column Chromatography (CC): This is the workhorse for initial separation. Normal-phase (e.g., silica gel) and reversed-phase (e.g., C18) stationary phases are used depending on the polarity of the target compounds[5][11].

• Gel Filtration: Size-exclusion chromatography using materials like Sephadex LH-20 is highly effective for separating compounds based on molecular size and is particularly useful for removing polymeric material and separating phenanthrene monomers from dimers[5][6].

• High-Performance Liquid Chromatography (HPLC): Preparative or semi-preparative HPLC is the final step to achieve high-purity compounds (>95%) suitable for structural elucidation and biological assays[5][11].

Caption: A typical workflow for the isolation of phenanthrene derivatives.

Structural Elucidation

Once a pure compound is isolated, its chemical structure is determined using a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS), often coupled with an electrospray ionization (ESI) source, provides the exact mass of the molecule, allowing for the determination of its molecular formula[5][6]. Tandem MS (MS/MS) experiments reveal fragmentation patterns that offer clues about the compound's substructures[6].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for elucidating the complete structure of a novel compound[2][12].

  • ¹H NMR: Provides information on the number and types of protons (hydrogen atoms), their chemical environment, and their connectivity through spin-spin coupling.

  • ¹³C NMR: Shows the number and types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the complete carbon skeleton and the placement of substituents. For example, HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons that are 2-3 bonds away, which is essential for connecting different fragments of the molecule[10].

Biological Activities and Therapeutic Potential

Plant-derived phenanthrenes exhibit a remarkable spectrum of biological activities, making them attractive candidates for drug discovery programs.

• Cytotoxic and Anticancer Activity: Many phenanthrenes show potent cytotoxicity against various human cancer cell lines[5][9]. For example, ephemeranthoquinone B from a Cymbidium hybrid showed moderate cytotoxic activity against HL-60 leukemia cells. The mechanism of action can be diverse, often involving the induction of apoptosis.

• Antimicrobial Activity: Several phenanthrenes possess strong antibacterial and antifungal properties[13]. Articulins from Juncus articulatus have demonstrated antibacterial and biofilm formation inhibitory activity[15]. Aristoloxazine C from Asarum heterotropoides showed excellent activity against phytopathogenic bacteria by destroying the bacterial cell wall.

• Anti-inflammatory Activity: A significant number of phenanthrenes act as anti-inflammatory agents[4][9][10]. They can suppress the production of inflammatory mediators like nitric oxide (NO), TNF-α, and IL-6 in macrophages[10].

• Antioxidant Activity: The phenolic nature of many of these derivatives imparts them with potent antioxidant and radical-scavenging abilities, which can be evaluated using assays like the DPPH (1,1-diphenyl-2-picryl-hydrazyl) method[9][10].

Challenges and Future Perspectives

The exploration of plant-derived phenanthrenes holds great promise, but it is not without challenges. The concentration of these compounds in plants can be low, necessitating efficient extraction and isolation techniques. Furthermore, the structural complexity of some derivatives, particularly dimers and trimers, can make their complete structural elucidation difficult.

Future research should focus on:

• Bioactivity-Guided Isolation: Prioritizing the isolation of compounds based on the biological activity of crude extracts and fractions.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways through which these compounds exert their effects.

• Sustainable Sourcing: Developing plant cell culture or hairy root culture systems as sustainable platforms for the production of high-value phenanthrenes, thus avoiding the over-harvesting of rare or endangered plant species.

• Toxicological Screening: Rigorous evaluation of the safety profile of new phenanthrene derivatives is essential, especially given the known toxicity of compounds like aristolochic acid.

References

• Tóth, B., Hohmann, J., & Vasas, A. (2018). Phenanthrenes: A Promising Group of Plant Secondary Metabolites. Journal of Natural Products, 81(3), 661–678. [Link]

• Wikipedia. (n.d.). Opium. Retrieved January 25, 2026, from [Link]

• Kovács, A., Vasas, A., & Hohmann, J. (2017). Phenanthrenes: A Promising Group of Plant Secondary Metabolites. Journal of Natural Products, 81(3), 661-678. [Link]

• Wikipedia. (n.d.). Phenanthrene. Retrieved January 25, 2026, from [Link]

• Li, Y., et al. (2020). Six phenanthrenes from the roots of Cymbidium faberi Rolfe. and their biological activities. Natural Product Research, 35(21), 3844-3851. [Link]

• Zhang, Y., et al. (2023). The Double-Edge Sword of Natural Phenanthrenes in the Landscape of Tumorigenesis. Molecules, 28(10), 4088. [Link]

• Tóth, B., et al. (2018). Phenanthrenes: A Promising Group of Plant Secondary Metabolites. ResearchGate. [Link]

• Damian, A., et al. (n.d.). Phenanthrenes from Orchidaceae and Their Biological Activities. Request PDF. [Link]

• Yoshikawa, K., et al. (2012). Phenanthrene derivatives from Cymbidium Great Flower Marie Laurencin and their biological activities. Journal of Natural Products, 75(4), 605-9. [Link]

• Valletta, A. (2021). Stilbene Biosynthesis. Encyclopedia MDPI. [Link]

• Chen, C. T., et al. (2016). Orchid extract and preparation method and application thereof.

• ResolveMass Laboratories Inc. (2025). 2025 Pharma Trends: Structure elucidation services by NMR. ResolveMass Laboratories Inc.[Link]

• Tóth, B., et al. (2021). Juncaceae Species as Promising Sources of Phenanthrenes: Antiproliferative Compounds from Juncus maritimus Lam. MDPI. [Link]

• Wikipedia. (n.d.). Phenanthrenoid. Retrieved January 25, 2026, from [Link]

• Kovács, A., et al. (2008). Natural phenanthrenes and their biological activity. Phytochemistry, 69(7), 1084-110. [Link]

• Zhang, H., et al. (2014). Phenanthrene derivatives from roots and rhizomes of Asarum heterotropoides var. mandshuricum. Phytochemistry, 99, 131-9. [Link]

• Prieto, J. M., et al. (n.d.). Further Phenantrene Derivatives from Aristolochia Rotunda. Request PDF. [Link]

• Tóth, B., et al. (2020). Phenanthrenes from Juncus articulatus with Antibacterial and Biofilm Formation Inhibitory Activity. Journal of Natural Products, 83(9), 2724-2733. [Link]

• Kwofie, M. A., & Gupta, M. (2021). PHENANTHRENE: A VERSATILE MOLECULE; A REVIEW. ResearchGate. [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2002). Some Traditional Herbal Medicines, Some Mycotoxins, Naphthalene and Styrene. NCBI Bookshelf. [Link]

• Majumder, P. L., & Sen, S. (1991). Phenanthrene derivatives from the orchid Coelogyne cristata. Phytochemistry, 30(6), 2092-2095. [Link]

• Tóth, B., et al. (2020). Phenanthrenes from Juncus Compressus Jacq. with Promising Antiproliferative and Anti-HSV-2 Activities. PMC - NIH. [Link]

• Csupor-Löffler, B., et al. (2018). Juncaceae Species as Promising Sources of Phenanthrenes: Antiproliferative Compounds from Juncus maritimus Lam. MDPI. [Link]

• Zhao, L., et al. (2014). Phenanthrene Derivatives from Asarum heterotropoides Showed Excellent Antibacterial Activity against Phytopathogenic Bacteria. Journal of Agricultural and Food Chemistry, 62(48), 11639-45. [Link]

• Stermitz, F. R., et al. (1993). New and Old Phenanthrene Derivatives from Oncidium cebolleta, a Peyote-Replacement Plant. Journal of Natural Products, 56(3), 424-8. [Link]

• Tóth, B., et al. (2019). Unique Phenanthrenes from Juncus ensifolius and Their Antiproliferative and Synergistic Effects with the Conventional Anticancer Agent Doxorubicin against Human Cancer Cell Lines. NIH. [Link]

• Kupchan, S. M., & O'Brien, P. F. (1966). Tumor Inhibitors. X.1 Photochemical Synthesis of Phenanthrenes. Synthesis of Aristolochic Acid and Related Compounds2-4. The Journal of Organic Chemistry, 31(5), 1476-1480. [Link]

• Tóth, B., et al. (2018). Structures of phenanthrenes (1–11) isolated from Juncus maritimus. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. bionmr.unl.edu [bionmr.unl.edu]
• 3. mdpi.com [mdpi.com]
• 4. Recent Research Progress on Natural Stilbenes in Dendrobium Species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 6. researchgate.net [researchgate.net]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iipseries.org [iipseries.org]
• 15. D-optimal Design Optimization of Solvent Mixture for Flavonoid Extraction from Phalaenopsis Leaves with Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Enhanced Fluorescence of Phenanthren-3-ylmethanol Derivatives for Advanced Research Applications

Introduction: The Latent Potential of Phenanthrene-3-ylmethanol

Phenanthrene, a polycyclic aromatic hydrocarbon (PAH), possesses intrinsic fluorescence, appearing as a white powder with a characteristic blue fluorescence.[1] This inherent property makes phenanthrene and its derivatives valuable scaffolds in the development of fluorescent probes for a multitude of applications in chemistry, biology, and materials science.[2][3] Phenanthren-3-ylmethanol, in particular, offers a unique starting point for chemical modification due to its reactive hydroxyl group. However, in its native state, the fluorescence of phenanthren-3-ylmethanol is often characterized by a modest quantum yield and a small Stokes shift, limiting its utility in demanding applications such as high-sensitivity bioimaging and quantitative assays.

This application note provides a comprehensive guide to the derivatization of phenanthren-3-ylmethanol to significantly enhance its fluorescent properties. We will delve into the chemical strategies of esterification and etherification, explaining the underlying photophysical principles responsible for the observed fluorescence enhancement. Detailed, step-by-step protocols are provided for the synthesis of novel phenanthrene-based fluorescent probes, alongside a discussion of their potential applications in cellular imaging and drug development.

The Principle of Enhanced Fluorescence: Inducing Intramolecular Charge Transfer (ICT)

The key to unlocking the full potential of phenanthren-3-ylmethanol as a fluorophore lies in the strategic introduction of electron-donating or electron-withdrawing groups. This chemical modification can induce a phenomenon known as Intramolecular Charge Transfer (ICT).[4][5] In the ground state, the electron density is distributed relatively evenly across the phenanthrene core. However, upon excitation with a photon of appropriate energy, an electron is promoted to a higher energy orbital. In a derivatized molecule with appropriately positioned functional groups, this excited electron can then be transferred from an electron-donating portion of the molecule to an electron-accepting portion, creating a charge-separated excited state (the ICT state).[6]

This ICT state is highly sensitive to the polarity of its surrounding environment.[1] In polar solvents, the ICT state is stabilized, leading to a red-shift in the emission wavelength (a larger Stokes shift) and often an increase in the fluorescence quantum yield.[7] This solvatochromic behavior is a hallmark of ICT-based fluorescent probes and is highly desirable for applications where sensing changes in the microenvironment is crucial.[1]

By converting the hydroxyl group of phenanthren-3-ylmethanol into an ester or an ether containing a π-conjugated system, we can effectively create a donor-π-acceptor (D-π-A) structure, facilitating the formation of an ICT state and thereby enhancing the fluorescence.

Protocols for Derivatization

The following protocols provide detailed methodologies for the esterification and etherification of phenanthren-3-ylmethanol. These reactions are versatile and can be adapted with a variety of carboxylic acids and alkyl/aryl halides to tune the photophysical properties of the resulting fluorescent probes.

Protocol 1: Steglich Esterification for the Synthesis of Phenanthren-3-ylmethyl Benzoate

The Steglich esterification is a mild and efficient method for forming esters from carboxylic acids and alcohols using a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, typically 4-dimethylaminopyridine (DMAP).[8]

Reaction Workflow:

Caption: Steglich esterification of phenanthren-3-ylmethanol.

Materials:

• Phenanthren-3-ylmethanol

• Benzoic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• 0.5 N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add phenanthren-3-ylmethanol (1.0 eq).

• Dissolve the starting material in anhydrous dichloromethane.

• Add benzoic acid (1.1 eq) and DMAP (0.1 eq) to the solution and stir until all solids are dissolved.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a solution of DCC (1.2 eq) in anhydrous dichloromethane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

• Wash the filtrate sequentially with 0.5 N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure phenanthren-3-ylmethyl benzoate.

Protocol 2: Williamson Ether Synthesis for the Synthesis of 3-(Methoxymethyl)phenanthrene

The Williamson ether synthesis is a versatile method for preparing ethers via an SN2 reaction between an alkoxide and a primary alkyl halide.[2][5]

Reaction Workflow:

Caption: Williamson ether synthesis with phenanthren-3-ylmethanol.

Materials:

• Phenanthren-3-ylmethanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (CH₃I)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of NaH (1.5 eq) in anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of phenanthren-3-ylmethanol (1.0 eq) in anhydrous THF to the NaH suspension.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until hydrogen gas evolution ceases.

• Cool the reaction mixture back to 0°C and add methyl iodide (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0°C.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure 3-(methoxymethyl)phenanthrene.

Expected Photophysical Properties

The derivatization of phenanthren-3-ylmethanol is expected to significantly alter its photophysical properties, leading to enhanced fluorescence suitable for advanced applications. The following table provides a comparison of the anticipated properties of the parent alcohol and its derivatives. Note: The data for the derivatives are illustrative and based on the expected effects of creating a D-π-A system and inducing an ICT state, as direct experimental values for these specific compounds were not available in the searched literature.

Property	Phenanthren-3-ylmethanol (Parent)	Phenanthren-3-ylmethyl Benzoate (Ester Derivative)	3-(Methoxymethyl)phenanthrene (Ether Derivative)
Excitation Max (λex, nm)	~295	~300-310	~298-305
Emission Max (λem, nm)	~350, 365	~380-420 (solvent dependent)	~360-390 (solvent dependent)
Stokes Shift (nm)	~55-70	> 80	> 60
Quantum Yield (ΦF)	Low (~0.1)[9]	Moderate to High (expected > 0.3)	Moderate (expected > 0.2)
Fluorescence Lifetime (τf, ns)	~10-15[1]	Expected to be sensitive to solvent polarity	Expected to be sensitive to solvent polarity
Solvatochromism	Minimal	Significant positive solvatochromism expected	Moderate positive solvatochromism expected

Applications in Research and Drug Development

The enhanced fluorescence and sensitivity to the microenvironment of derivatized phenanthren-3-ylmethanol open up a wide range of applications:

• Cellular Imaging: These probes can be used for high-resolution fluorescence microscopy to visualize cellular structures and dynamics. Their solvatochromic properties can be exploited to map changes in cellular polarity, for example, during cell division or apoptosis.[10]

• Biomolecule Labeling: The derivatized phenanthrene core can be further functionalized with reactive groups to allow for covalent labeling of proteins, nucleic acids, and other biomolecules. This enables the tracking and quantification of these molecules in complex biological systems.

• Drug Discovery: Fluorescent probes are instrumental in high-throughput screening assays to identify and characterize potential drug candidates. The enhanced brightness of these derivatives would improve the signal-to-noise ratio in such assays.

• Environmental Sensing: The sensitivity of the fluorescence to the local environment can be harnessed to develop sensors for pollutants and other analytes.

Conclusion

The derivatization of phenanthren-3-ylmethanol through straightforward esterification and etherification reactions is a powerful strategy to significantly enhance its fluorescence properties. By inducing an intramolecular charge transfer state, the resulting probes exhibit larger Stokes shifts, higher quantum yields, and sensitivity to the polarity of their environment. These improved characteristics make them highly valuable tools for a broad range of applications in life sciences and materials research, from advanced cellular imaging to high-throughput drug screening. The protocols and principles outlined in this application note provide a solid foundation for researchers to synthesize and utilize these promising fluorescent probes in their own investigations.

References

• Ren, J., et al. (2005). Naphthalene, Phenanthrene, and Pyrene as DNA Base Analogues: Synthesis, Structure, and Fluorescence in DNA. Journal of the American Chemical Society, 127(49), 17474–17482. Available at: [Link]

• AKTU Digital Education. (2021, September 9). Pharmaceutical Organic Chemistry II | Phenanthrene- Structure & Synthesis [Video]. YouTube. Available at: [Link]

• Reis, I., et al. (2021). Reactive Phenanthrene Derivatives as Markers of Amino Groups in Fluorescence Microscopy of Surface Modified Micro-Zeolite L. Journal of Fluorescence, 31(6), 1637–1646. Available at: [Link]

• Debnath, S., & Mohanty, A. (2024). Deciphering intramolecular charge transfer in fluoranthene derivatives. Physical Chemistry Chemical Physics, 26(22), 15481-15490. Available at: [Link]

• Zhang, Y., et al. (2023). Development of Phenanthrene-Based Photoactivatable Fluorescent Probes and Their Cellular Imaging. Chemistry – An Asian Journal, 18(15), e202300469. Available at: [Link]

• Ascher, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Ihmels, H., & Ihmels, H. (2020). Synthesis of fluorosolvatochromic phenanthrenyl-substituted benzoquinolizinium derivatives. ARKIVOC, 2020(8), 244-256. Available at: [Link]

• Wang, Y., et al. (2021). A phenanthrene[9,10-d]imidazole-phenol-based fluorescent probe combining ESIPT and AIE for the “turn-on” detection of Cu2+ with green-emission and improved Stokes' shift, and its application. New Journal of Chemistry, 45(3), 1563-1571. Available at: [Link]

• Gotor, R., et al. (2021). Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization. The Journal of Physical Chemistry C, 125(26), 14456–14468. Available at: [Link]

• Percino, J., et al. (2021). Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: experimental and DFT studies. RSC Advances, 11(53), 33509-33520. Available at: [Link]

• Sarkar, P., et al. (2021). Synthesis of 9, 10-dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. Engineered Science, 16, 143-152. Available at: [Link]

• Lauer, M. H., et al. (2017). Methyltransferase-directed covalent coupling of fluorophores to DNA. Chemical Communications, 53(24), 3558–3561. Available at: [Link]

• Neises, B., & Steglich, W. (1978). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Organic Syntheses, 59, 183. Available at: [Link]

• Li, Y., et al. (2023). Comparison of the fluorescence characteristics of two isomers: anthracene and phenanthrene. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 298, 122791. Available at: [Link]

• Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. Chemistry LibreTexts. Available at: [Link]

• Jordan, A., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 6405-6413. Available at: [Link]

• JoVE. (2022, February 19). Synthesis of Esters Via Steglich Esterification in Acetonitrile [Video]. YouTube. Available at: [Link]

• The Organic Chemistry Tutor. (2018, May 1). Williamson Ether Synthesis Reaction Mechanism [Video]. YouTube. Available at: [Link]

• PubChem. (n.d.). 9-Phenanthrenemethanol. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Utah Tech University. Available at: [Link]

• Gholami, M. B., et al. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Results in Chemistry, 5, 100806. Available at: [Link]

• Kaur, N., & Singh, M. (2018). Green Chemistry. In Green Chemistry. IntechOpen. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deciphering intramolecular charge transfer in fluoranthene derivatives - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Fluorescence of Size-Fractioned Humic Substance Extracted from Sediment and Its Effect on the Sorption of Phenanthrene [mdpi.com]
• 10. Naphthalene, Phenanthrene, and Pyrene as DNA Base Analogues: Synthesis, Structure, and Fluorescence in DNA - PMC [pmc.ncbi.nlm.nih.gov]

Phenanthren-3-ylmethanol: A Versatile Precursor for the Synthesis of Potent Antimalarial Agents

Introduction: The Enduring Challenge of Malaria and the Role of Phenanthrene Methanols

Malaria, a life-threatening disease caused by parasites of the Plasmodium genus, continues to be a formidable global health challenge. The emergence and spread of drug-resistant parasite strains necessitate a continuous search for novel and effective antimalarial agents.[1] Among the various classes of antimalarial drugs, phenanthrene methanols, such as halofantrine and lumefantrine, have demonstrated significant efficacy, particularly against multi-drug resistant Plasmodium falciparum.[2][3] These synthetic compounds are characterized by a core phenanthrene structure, a polycyclic aromatic hydrocarbon composed of three fused benzene rings, which serves as a critical scaffold for their antimalarial activity.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of phenanthren-3-ylmethanol as a strategic precursor for the synthesis of phenanthrene-based antimalarial drugs. We will delve into the synthetic rationale, provide detailed experimental protocols, and discuss the underlying mechanism of action and structure-activity relationships that govern the therapeutic efficacy of these compounds.

The Strategic Importance of Phenanthren-3-ylmethanol as a Precursor

Phenanthren-3-ylmethanol offers a readily accessible and versatile starting point for the elaboration of the complex structures of phenanthrene methanol antimalarials. Its utility lies in the facile conversion of the hydroxymethyl group at the 3-position into a carbonyl group (aldehyde), which then serves as a key electrophilic site for the introduction of the crucial aminoalkyl side chain. This side chain is a hallmark of this class of antimalarials and is essential for their biological activity.

The synthesis of potent phenanthrene methanol antimalarials, such as halofantrine, often commences with a phenanthrene derivative bearing a functional group at the 9-position that can be elaborated into the final amino alcohol side chain. While various synthetic routes exist, the use of a phenanthrene aldehyde as a key intermediate is a common and efficient strategy. Phenanthren-3-ylmethanol can be readily oxidized to phenanthrene-3-carbaldehyde, which can then undergo a nucleophilic addition reaction, such as a Grignard reaction, to introduce the desired side chain.

Synthetic Workflow: From Precursor to Potent Antimalarial

The overall synthetic strategy involves a two-step process: the oxidation of phenanthren-3-ylmethanol to the corresponding aldehyde, followed by the addition of a suitable organometallic reagent to construct the amino alcohol side chain.

Diagram 1: Synthetic Workflow

Caption: A generalized workflow for the synthesis of phenanthrene methanol antimalarials from phenanthren-3-ylmethanol.

Experimental Protocols

Protocol 1: Oxidation of Phenanthren-3-ylmethanol to Phenanthrene-3-carbaldehyde

Rationale: The oxidation of a primary alcohol to an aldehyde is a fundamental transformation in organic synthesis. Several reagents can achieve this conversion; however, milder oxidizing agents such as Pyridinium chlorochromate (PCC) or a Swern oxidation are preferred to prevent over-oxidation to the carboxylic acid. The choice of reagent depends on the scale of the reaction and the desired purity of the product.

Materials:

• Phenanthren-3-ylmethanol

• Pyridinium chlorochromate (PCC) or Oxalyl chloride and Dimethyl sulfoxide (for Swern oxidation)

• Dichloromethane (DCM), anhydrous

• Silica gel

• Hexane

• Ethyl acetate

Step-by-Step Methodology (PCC Oxidation):

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve phenanthren-3-ylmethanol (1.0 eq) in anhydrous dichloromethane.

• Reagent Addition: To the stirred solution, add pyridinium chlorochromate (PCC) (1.5 eq) portion-wise at room temperature. The reaction mixture will turn dark brown.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane/ethyl acetate solvent system. The disappearance of the starting material spot and the appearance of a new, less polar spot corresponding to the aldehyde indicates the reaction is proceeding.

• Work-up: Upon completion, dilute the reaction mixture with DCM and filter through a pad of silica gel to remove the chromium salts. Wash the silica gel pad with additional DCM.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of hexane/ethyl acetate to afford pure phenanthrene-3-carbaldehyde.

Table 1: Typical Reaction Parameters and Yields for Oxidation

Parameter	Value
Starting Material	Phenanthren-3-ylmethanol
Oxidizing Agent	Pyridinium chlorochromate (PCC)
Solvent	Dichloromethane (DCM)
Reaction Temperature	Room Temperature
Typical Reaction Time	2-4 hours
Purification Method	Silica Gel Chromatography
Expected Yield	80-90%

Protocol 2: Synthesis of a Halofantrine Analog via Grignard Reaction

Rationale: The Grignard reaction is a powerful tool for carbon-carbon bond formation.[5] In this step, a Grignard reagent, prepared from an appropriate aminoalkyl halide, is added to the phenanthrene-3-carbaldehyde. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the aldehyde, leading to the formation of the desired secondary alcohol after an acidic work-up. This protocol outlines the synthesis of a simplified halofantrine analog to illustrate the core transformation. The synthesis of halofantrine itself requires a more complex, substituted phenanthrene precursor.[6]

Materials:

• Phenanthrene-3-carbaldehyde

• Magnesium turnings

• 1-Bromo-3-(dibutylamino)propane

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (as initiator)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

Step-by-Step Methodology:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser and an addition funnel under an inert atmosphere, place magnesium turnings (1.2 eq). Add a small crystal of iodine. In the addition funnel, place a solution of 1-bromo-3-(dibutylamino)propane (1.1 eq) in anhydrous THF. Add a small amount of the bromide solution to the magnesium turnings. The reaction should initiate, as indicated by a color change and gentle refluxing. Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for an additional hour.

• Addition to Aldehyde: Cool the Grignard reagent to 0 °C. Dissolve phenanthrene-3-carbaldehyde (1.0 eq) in anhydrous THF and add it dropwise to the stirred Grignard reagent.

• Reaction and Quenching: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC. Once the starting aldehyde is consumed, cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with diethyl ether (3 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired phenanthrene methanol analog.

Mechanism of Action: Targeting Heme Detoxification

The antimalarial activity of phenanthrene methanols like halofantrine and lumefantrine is primarily attributed to their ability to interfere with the parasite's detoxification of heme.[2][7] During its intra-erythrocytic stage, the malaria parasite digests hemoglobin, releasing large quantities of toxic free heme. To protect itself, the parasite polymerizes this heme into an inert, crystalline pigment called hemozoin. Phenanthrene methanols are believed to inhibit this polymerization process. By forming a complex with heme, these drugs prevent its incorporation into the growing hemozoin crystal. The accumulation of free heme leads to oxidative stress and damage to the parasite's membranes, ultimately causing its death.[2]

Diagram 2: Mechanism of Action

Caption: Inhibition of heme polymerization by phenanthrene methanol antimalarials.

Structure-Activity Relationship (SAR) Insights

The therapeutic efficacy of phenanthrene methanols is highly dependent on their chemical structure. Key SAR insights include:

• The Phenanthrene Core: The polycyclic aromatic system is crucial for activity, likely facilitating intercalation with heme.

• The Amino Alcohol Side Chain: The presence of a secondary or tertiary amino group and a hydroxyl group is essential. The nature of the alkyl substituents on the nitrogen atom influences the drug's lipophilicity and pharmacokinetic properties.

• Substitution on the Phenanthrene Ring: The type and position of substituents on the phenanthrene nucleus can significantly impact antimalarial activity. For instance, the presence of electron-withdrawing groups, such as trifluoromethyl and chlorine atoms in halofantrine, is associated with enhanced potency.[4][8]

Table 2: Structure-Activity Relationship Summary

Structural Feature	Impact on Activity	Rationale
Phenanthrene Nucleus	Essential	Provides the scaffold for interaction with the biological target (heme).
Amino Alcohol Side Chain	Critical	The amino and hydroxyl groups are key for binding and solubility.
Alkyl Groups on Nitrogen	Modulatory	Affects lipophilicity, absorption, and metabolic stability.
Ring Substituents	Potency-enhancing	Electron-withdrawing groups can increase the drug's affinity for its target.

Conclusion and Future Perspectives

Phenanthren-3-ylmethanol stands out as a valuable and strategically important precursor in the synthesis of phenanthrene-based antimalarial drugs. The straightforward and high-yielding protocols for its conversion to key intermediates, coupled with the well-established antimalarial potency of the resulting compounds, make it an attractive starting point for both academic research and industrial drug development. Further exploration of novel substituents on the phenanthrene ring and modifications of the amino alcohol side chain, guided by a deeper understanding of the structure-activity relationships, hold the promise of discovering next-generation antimalarials with improved efficacy, reduced toxicity, and the ability to overcome existing drug resistance.

References

• Halofantrine. PubChem. (2023). Available at: [Link].

• CN100400501C - Halofantrine preparing method - Google Patents. (n.d.).

• phenanthrene-9-aldehyde - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Arnold, J. D., Martin, D. C., Carson, P. E., Rieckmann, K. H., Willerson, D., Clyde, D. F., & Miller, R. M. (1973). A phenanthrene methanol (WR 33063) for treatment of acute malaria. Antimicrobial agents and chemotherapy, 3(2), 207–213.
• Pradines, B., Tall, A., Parzy, D., Fusai, T., Spiegel, A., Hienne, R., ... & Doury, J. C. (1992). In vitro activity of halofantrine and its relationship to other standard antimalarial drugs against African isolates and clones of Plasmodium falciparum. The American journal of tropical medicine and hygiene, 47(4), 521–526.
• WO2019097306A2 - Synthesis of 5-amino-1-(2,6-dichloro-4-trifluoromethyl-phenyl)-4-ethylsulfanyl-1h-pyrazole-3-carbonitrile and related compounds - Google Patents. (n.d.).
• Hoy, K. M., Wipf, P., & Brodsky, J. L. (2007). Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives. Beilstein journal of organic chemistry, 3, 16.
• Sosnovskikh, V. Y., & Usachev, B. I. (2006). ChemInform Abstract: Synthesis of Trifluoromethyl-Containing Polysubstituted Aromatic Compounds by Diels-Alder Reaction of Ethyl 3-Benzamido-2-oxo-6-(trifluoromethyl)
• Canfield, C. J., Hall, A. P., MacDonald, B. S., Neumann, D. A., & Shaw, J. A. (1973). Treatment of falciparum malaria from Vietnam with a phenanthrene methanol (WR 33063) and a quinoline methanol (WR 30090). Antimicrobial agents and chemotherapy, 3(2), 224–227.

• Halofantrine - Wikipedia. (n.d.). Retrieved from [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones - Master Organic Chemistry. (2011, October 14). Retrieved from [Link]

• Adane, L., & Giday, M. (2022). Quantitative Structure-Activity Relationship, Structure-based Design, and ADMET studies of pyrimethamine and cycloguanil analogs inhibitors of Plasmodium falciparum dihydrofolate reductase-thymidylate synthase (PfDHFR-TS). Malaria World Journal, 13(1).
• CN111320547A - Synthesis method of lumefantrine-D9 - Google Patents. (n.d.).
• Das, B., Reddy, M. R., & Majhi, A. (2019). A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction. Scientific reports, 9(1), 1269.
• Paruch, K., Vyklicky, L., & Katz, T. J. (2003). PREPARATION OF 9,10-DIMETHOXYPHENANTHRENE AND 3,6-DIACETYL-9,10-DIMETHOXYPHENANTHRENE. Organic Syntheses, 80, 227.
• Nodiff, E. A., Saggiomo, A. J., Tanabe, K., Chen, E. H., Shinbo, M., Tyagi, M. P., ... & Goff, D. (1975). Antimalarial phenanthrene amino alcohols. 3. Halogen-containing 9-phenanthrenemethanols. Journal of medicinal chemistry, 18(10), 1011–1019.
• Mondal, D., & Mandal, S. (2021). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono-and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions.
• Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives - Google Patents. (n.d.).

• Halofantrine – Knowledge and References. Taylor & Francis. (n.d.). Retrieved from [Link]

• Adu-Ampratwum, D., & Adegle, R. K. (2022). Modeling the Quantitative Structure–Activity Relationships of 1,2,4-Triazolo [1,5-a] pyrimidin-7-amine Analogs in the Inhibition of Plasmodium falciparum. Molecules, 27(9), 2998.
• Wang, J., Vogs, C., & Rietjens, I. M. (2022). The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene. Archives of toxicology, 96(4), 1145–1157.
• Singh, A., & Sharma, P. (2021). Phenanthrene: a versatile molecule; a review. International Journal of Pharmaceutical Sciences and Research, 12(1), 1-10.
• Structure-Activity Relationship Analysis of Novel Compounds Against Drug-Resistant Plasmodium Falciparum Strains. (2022). In 2022 IEEE 13th Annual Ubiquitous Computing, Electronics & Mobile Communication Conference (UEMCON) (pp. 0638-0643). IEEE.
• Zhang, Y., Liu, Y., Lu, Y., Liu, Y., Zhang, Y., Liu, Y., ... & Liu, Y. (2021). Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines. Journal of medicinal chemistry, 64(15), 11447–11465.

• Chemical Properties of Phenanthrene-9-carboxaldehyde (CAS 4707-71-5). Cheméo. (n.d.). Retrieved from [Link].

Sources

• 1. malariaworld.org [malariaworld.org]
• 2. Halofantrine | C26H30Cl2F3NO | CID 37393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A Phenanthrene Methanol (WR 33063) for Treatment of Acute Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. CN100400501C - Halofantrine preparing method - Google Patents [patents.google.com]
• 7. Halofantrine - Wikipedia [en.wikipedia.org]
• 8. Antimalarial Activities of Various 9-Phenanthrenemethanols with Special Attention to WR-122,455 and WR-171,669 - PMC [pmc.ncbi.nlm.nih.gov]

Application of Phenanthren-3-ylmethanol in the Synthesis of Advanced Materials for Organic Light-Emitting Diodes (OLEDs)

Introduction: The Role of Phenanthrene Scaffolds in OLED Technology

Organic Light-Emitting Diodes (OLEDs) have emerged as a leading technology in displays and solid-state lighting, prized for their high contrast, vibrant colors, and flexibility.[1] The performance of an OLED is intrinsically linked to the molecular architecture of its constituent organic semiconductor materials. Among the vast library of organic structures, polycyclic aromatic hydrocarbons (PAHs), and specifically the phenanthrene moiety, have garnered significant attention. The rigid, planar structure of the phenanthrene core imparts excellent thermal stability and favorable charge transport characteristics, both of which are critical for the efficiency and longevity of OLED devices.[2] Furthermore, the electronic properties of phenanthrene derivatives can be finely tuned through synthetic modifications, allowing for the optimization of their performance in various layers of the OLED stack, including the emissive layer (EML), host material, and hole-transport layer (HTL).[3][4]

Phenanthren-3-ylmethanol, the subject of this guide, does not typically serve as a final, functional material in OLEDs. Instead, its true value lies in its role as a versatile and readily available synthetic precursor. The hydroxyl functionality provides a reactive handle for derivatization, enabling the construction of more complex, high-performance phenanthrene-based materials. This application note will provide a comprehensive overview of the synthetic utility of phenanthren-3-ylmethanol in creating advanced materials for OLEDs, complete with detailed experimental protocols and performance benchmarks.

Rationale for Synthetic Modification of Phenanthren-3-ylmethanol

The direct application of phenanthren-3-ylmethanol in OLEDs is limited due to its simple structure and lack of specialized charge-transporting or emissive properties. To unlock its potential, the molecule must be strategically modified. A common and effective approach is to convert the methanol group into a more versatile functional group, such as a halide, which can then participate in powerful carbon-carbon bond-forming reactions like the Suzuki-Miyaura or Stille cross-coupling reactions.[5][6] These reactions are cornerstones in the synthesis of bespoke organic electronic materials, allowing for the precise assembly of complex molecular architectures with tailored optoelectronic properties.[1]

This guide will focus on a representative synthetic pathway to transform phenanthren-3-ylmethanol into a high-performance blue-emitting material. The target molecule, 9-(phenanthren-3-yl)-10-phenylanthracene , exemplifies a class of highly fluorescent materials where the phenanthrene unit is coupled with an anthracene core, a well-established blue-emitting chromophore.[7]

Synthetic Workflow: From Precursor to High-Performance Emitter

The overall synthetic strategy involves a two-step process:

• Halogenation: Conversion of the alcohol functionality of phenanthren-3-ylmethanol to a more reactive halide (e.g., a bromide).

• Suzuki-Miyaura Cross-Coupling: Palladium-catalyzed coupling of the resulting phenanthrene halide with a suitable boronic acid or ester derivative of the desired chromophore (in this case, 9-phenylanthracene-10-boronic acid).

This workflow is visualized in the following diagram:

Caption: Synthetic workflow from phenanthren-3-ylmethanol to a target OLED emitter.

Experimental Protocols

Protocol 1: Synthesis of 3-(Bromomethyl)phenanthrene

Objective: To convert the alcohol group of phenanthren-3-ylmethanol to a bromide, creating a reactive intermediate for cross-coupling reactions.

Materials:

• Phenanthren-3-ylmethanol

• Phosphorus tribromide (PBr₃) or concentrated Hydrobromic acid (HBr)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve phenanthren-3-ylmethanol (1.0 eq) in anhydrous dichloromethane. Cool the solution to 0 °C using an ice bath.

• Addition of Reagent: Slowly add phosphorus tribromide (0.4 eq) dropwise to the stirred solution. Alternatively, concentrated hydrobromic acid can be used.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 3-(bromomethyl)phenanthrene as a solid.

Causality: The conversion of the alcohol to a bromide is essential as the bromide is a much better leaving group, making the molecule susceptible to nucleophilic substitution and, more importantly for our purpose, oxidative addition in palladium-catalyzed cross-coupling reactions.

Protocol 2: Synthesis of 9-(phenanthren-3-ylmethyl)-10-phenylanthracene via Suzuki-Miyaura Cross-Coupling

Objective: To synthesize the target blue-emitting material by coupling the phenanthrene intermediate with a phenylanthracene boronic acid derivative.

Materials:

• 3-(Bromomethyl)phenanthrene (from Protocol 1)

• 9-Phenylanthracene-10-boronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃), 2M aqueous solution

• Toluene

• Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add 3-(bromomethyl)phenanthrene (1.0 eq), 9-phenylanthracene-10-boronic acid (1.2 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Solvent and Base Addition: Add a 2:1 mixture of toluene and ethanol to the flask, followed by a 2M aqueous solution of potassium carbonate (2.0 eq).

• Reaction: Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes. Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 12-24 hours under an inert atmosphere. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add deionized water and extract with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate the organic phase under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/dichloromethane gradient to afford the desired 9-(phenanthren-3-ylmethyl)-10-phenylanthracene. The final product should be further purified by sublimation for use in OLED devices.

Causality: The Suzuki-Miyaura coupling is a highly efficient and versatile method for forming C-C bonds between aromatic rings.[5][6] The palladium catalyst facilitates a catalytic cycle of oxidative addition, transmetalation, and reductive elimination to selectively form the desired biaryl product with high yield and functional group tolerance.[1]

Application in OLED Device Fabrication and Performance

The synthesized phenanthrene-anthracene derivative can be employed as a blue emitter in the emissive layer of an OLED. The device is typically fabricated by sequential thermal evaporation of the organic layers and metal electrodes onto a pre-cleaned indium tin oxide (ITO) coated glass substrate.

Typical OLED Device Architecture

A common device structure for a blue-emitting OLED incorporating our synthesized material would be:

ITO / HTL / EML (Host:Emitter) / ETL / EIL / Cathode

Where:

• ITO: Indium Tin Oxide (Anode)

• HTL: Hole-Transport Layer (e.g., NPB - N,N'-Di(naphthalen-1-yl)-N,N'-diphenyl-benzidine)

• EML: Emissive Layer (e.g., a host material like CBP - 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl, doped with our synthesized 9-(phenanthren-3-ylmethyl)-10-phenylanthracene)

• ETL: Electron-Transport Layer (e.g., Alq₃ - Tris(8-hydroxyquinolinato)aluminum)

• EIL: Electron-Injection Layer (e.g., LiF - Lithium Fluoride)

• Cathode: Aluminum (Al)

Device Fabrication Workflow

Caption: A generalized workflow for the fabrication of an OLED device.

Performance Characteristics of Phenanthrene-Based Blue OLEDs

The performance of OLEDs is evaluated based on several key metrics. The following table summarizes typical performance data for blue OLEDs incorporating phenanthrene derivatives as the emissive material.

Emitter Type	Host Material	EQE (%)	Current Eff. (cd/A)	Power Eff. (lm/W)	CIE (x, y)	Reference
Phenanthroimidazole Derivative (Ph-BPA-BPI)	N/A (non-doped)	4.56	3.60	3.66	(0.15, 0.08)	[8]
Phenanthrene Fluorophore (TPA1)	N/A (non-doped)	4.36	1.44	1.03	(0.156, 0.037)	[4]
Anthracene-Carbazole Derivative	N/A (non-doped)	5.9	-	-	(0.14, 0.12)	[9]

• EQE (External Quantum Efficiency): The ratio of the number of photons emitted from the device to the number of electrons injected.

• Current Efficiency: The ratio of the luminance to the current density.

• Power Efficiency: The ratio of the luminance to the input power density.

• CIE (Commission Internationale de l'Éclairage) Coordinates: A standard for defining the color of the emitted light. Deep blue emitters typically have a low y-coordinate.

The data indicates that phenanthrene-based emitters can achieve high external quantum efficiencies, with some non-doped devices exceeding the theoretical limit for conventional fluorescence (around 5%) through mechanisms like triplet-triplet annihilation.[9] The color purity, as indicated by the CIE coordinates, is excellent for display applications.[4][8]

Characterization of Synthesized Materials and Devices

A comprehensive characterization of both the synthesized materials and the final OLED devices is crucial for understanding their properties and performance.

Material Characterization

Technique	Purpose
NMR Spectroscopy (¹H, ¹³C)	To confirm the chemical structure and purity of the synthesized compounds.
Mass Spectrometry	To determine the molecular weight of the synthesized materials.
UV-Vis Spectroscopy	To study the light absorption properties and determine the HOMO-LUMO gap.
Photoluminescence (PL) Spectroscopy	To measure the emission spectrum and quantum yield of the material in solution and thin-film form.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the materials.
Differential Scanning Calorimetry (DSC)	To determine the glass transition temperature (Tg) and melting point (Tm).
Cyclic Voltammetry (CV)	To determine the HOMO and LUMO energy levels.

Device Characterization

Measurement	Purpose
Current-Voltage-Luminance (J-V-L) Characteristics	To determine the turn-on voltage, current density, and luminance of the device.
Electroluminescence (EL) Spectrum	To measure the emission spectrum of the device and calculate the CIE coordinates.
External Quantum Efficiency (EQE)	To quantify the efficiency of the device.
Device Lifetime	To assess the operational stability of the OLED.

Conclusion and Future Outlook

Phenanthren-3-ylmethanol serves as a valuable and cost-effective starting material for the synthesis of advanced functional materials for OLED applications. Through straightforward synthetic transformations, such as halogenation followed by palladium-catalyzed cross-coupling reactions, it can be elaborated into complex molecular architectures with tailored optoelectronic properties. The resulting phenanthrene-based materials have demonstrated significant promise as high-performance blue emitters, contributing to the development of more efficient and stable OLED displays and lighting.

Future research in this area will likely focus on the development of novel phenanthrene derivatives with improved charge transport properties, higher quantum yields, and enhanced stability. The exploration of new synthetic methodologies that are more atom-economical and environmentally friendly will also be a key area of investigation. The versatility of the phenanthrene scaffold, accessible from precursors like phenanthren-3-ylmethanol, ensures its continued importance in the field of organic electronics.

References

• Organic Syntheses. (2018). Preparation of Fac-Tris(2-Phenylpyridinato) Iridium(III). Retrieved from [Link]

• ACS Omega. (2025). Composite Hole-Transporting Materials Based on 9,10-Dimethoxyphenanthrene Cores and Spiro-OMeTAD for Efficient and Stable Perovskite Solar Cells. Retrieved from [Link]

• ACS Omega. (2017). Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of (phenanthren-9-yl)triethoxysilane (3) from 9-bromophenanthrene (1) and tetraethoxysilane (2). Retrieved from [Link]

• RSC Publishing. (n.d.). Design rules for high mobility xanthene-based hole transport materials. Retrieved from [Link]

• PubMed Central. (2017). Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis and Photochemical Properties of pH Responsive Tris-Cyclometalated Iridium(III) Complexes That Contain a Pyridine Ring on the 2-Phenylpyridine Ligand. Retrieved from [Link]

• Journal of Materials Chemistry C. (n.d.). Phenanthrene-based deep-blue fluorophores with balanced carrier transport ability for high-performance OLEDs with a CIEy < 0.04. Retrieved from [Link]

• Engineered Science Publisher. (2021). Synthesis of 9, 10-dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. Retrieved from [Link]

• Journal of Materials Chemistry C. (n.d.). Synthesis of all-deuterated tris(2-phenylpyridine)iridium for highly stable electrophosphorescence: the “deuterium effect”. Retrieved from [Link]

• ResearchGate. (2020). Hole Transporting Materials: Development of Dopant-Free Organic Hole Transporting Materials for Perovskite Solar Cells. Retrieved from [Link]

• MDPI. (2024). Advances in High-Efficiency Blue OLED Materials. Retrieved from [Link]

• Grokipedia. (n.d.). Tris(2-phenylpyridine)iridium. Retrieved from [Link]

• YouTube. (2025). What Is The Role Of The Hole Transport Layer In Perovskite Solar Cells? Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Tris(2-phenylpyridine)iridium. Retrieved from [Link]

• CityUHK Scholars. (n.d.). High-Performance Blue OLEDs Based on Phenanthroimidazole Emitters via Substitutions at the C6- and C9-Positions for Improving Exciton Utilization. Retrieved from [Link]

• MDPI. (2023). Dopant-Free Hole-Transporting Material Based on Poly(2,7-(9,9-bis(N,N-di-p-methoxylphenylamine)-4-phenyl))-fluorene for High-Performance Air-Processed Inverted Perovskite Solar Cells. Retrieved from [Link]

• ACS Applied Electronic Materials. (2024). Enhancement of Blue Doping-Free and Hyperfluorescent Organic Light Emitting Diode Performance through Triplet–Triplet Annihilation in the Derivatives of Anthracene and Carbazole. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 9,10-Diarylanthracene Derivatives via bis Suzuki-Miyaura Cross-coupling Reaction. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and Luminescent Properties of Poly(9-(3-vinyl-phenyl)-phenanthrene). Retrieved from [Link]

• National Institutes of Health. (n.d.). Organoborane coupling reactions (Suzuki coupling). Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phenanthrene-based deep-blue fluorophores with balanced carrier transport ability for high-performance OLEDs with a CIEy < 0.04 - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 9. pubs.acs.org [pubs.acs.org]

Unlocking the Therapeutic Potential of Phenanthren-3-ylmethanol Derivatives: A Guide to Biological Activity Screening

Introduction: The Prominence of the Phenanthrene Scaffold in Drug Discovery

The phenanthrene nucleus, a three-ring aromatic hydrocarbon, is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with diverse pharmacological activities.[1] From the potent analgesic properties of morphine to the life-saving effects of antimalarial agents, phenanthrene derivatives have consistently demonstrated their therapeutic value.[1] Among this versatile class of compounds, Phenanthren-3-ylmethanol and its derivatives are emerging as a particularly promising area of research, exhibiting a wide spectrum of biological activities including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.

The strategic placement of a hydroxymethyl group at the C-3 position of the phenanthrene ring offers a key point for synthetic modification, allowing for the generation of diverse libraries of compounds with potentially enhanced potency and selectivity. A common synthetic route to Phenanthren-3-ylmethanol involves the reduction of phenanthrene-3-carbaldehyde. This can be achieved through various methods, including catalytic hydrogenation or the use of reducing agents like sodium borohydride.[2] Further derivatization can be accomplished through reactions such as esterification or etherification of the hydroxyl group, or by introducing substituents onto the phenanthrene core.

This comprehensive guide provides detailed application notes and protocols for the biological activity screening of Phenanthren-3-ylmethanol derivatives. It is designed to equip researchers, scientists, and drug development professionals with the necessary tools to systematically evaluate the therapeutic potential of this exciting class of compounds. The protocols outlined herein are grounded in established scientific principles and adhere to authoritative standards to ensure the generation of robust and reproducible data.

I. Anticancer Activity Screening: Unveiling Cytotoxic Potential

A significant number of phenanthrene derivatives have demonstrated potent cytotoxic effects against various cancer cell lines.[3][4][5] A primary mechanism of action for some phenanthrene-based compounds is the inhibition of topoisomerase II, an essential enzyme involved in DNA replication and repair.[3][6] By stabilizing the topoisomerase II-DNA cleavage complex, these compounds induce double-strand breaks in DNA, ultimately leading to apoptosis. This section details two fundamental and widely used in vitro assays to assess the anticancer potential of Phenanthren-3-ylmethanol derivatives: the MTT and LDH assays.

A. Assessment of Cell Viability and Proliferation: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Caption: A streamlined workflow of the MTT assay for assessing cell viability.

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, A549) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of the Phenanthren-3-ylmethanol derivatives in culture medium. After the 24-hour incubation, remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

B. Assessment of Cell Membrane Integrity: The LDH Assay

The Lactate Dehydrogenase (LDH) cytotoxicity assay is a colorimetric method used to quantify cell death by measuring the activity of LDH released from damaged cells. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon lysis of the cell membrane.

Caption: A simplified workflow of the LDH assay for measuring cytotoxicity.

• Cell Seeding and Treatment: Follow steps 1 and 2 as described in the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing diaphorase, NAD+, and a tetrazolium salt) to each well of the new plate.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Absorbance of treated cells - Absorbance of spontaneous LDH release) / (Absorbance of maximum LDH release - Absorbance of spontaneous LDH release)] x 100. Spontaneous LDH release is from untreated cells, and maximum LDH release is from cells treated with a lysis buffer.

Parameter	MTT Assay	LDH Assay
Principle	Measures metabolic activity	Measures membrane integrity
Endpoint	Cell viability/proliferation	Cell death/cytotoxicity
Advantages	High throughput, sensitive	Non-radioactive, simple
Limitations	Interference from reducing agents	Underestimates apoptosis

II. Antimicrobial Activity Screening: Combating Pathogenic Microbes

Phenanthrene derivatives have shown promising activity against a range of pathogenic bacteria.[7] One proposed mechanism of action is the disruption of the bacterial cell membrane, leading to a loss of membrane potential and subsequent cell death.[8][9] The following protocol, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines, describes the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of Phenanthren-3-ylmethanol derivatives against clinically relevant bacteria.[7]

A. Determination of Minimum Inhibitory Concentration (MIC): Broth Microdilution Method

The broth microdilution method is a widely accepted technique for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[7]

Caption: A schematic representation of the broth microdilution method for MIC determination.

• Preparation of Compound Dilutions: In a sterile 96-well microtiter plate, prepare serial two-fold dilutions of the Phenanthren-3-ylmethanol derivatives in cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial inoculum from a fresh culture (e.g., Staphylococcus aureus, Escherichia coli) by suspending colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation: Inoculate each well of the microtiter plate with 50 µL of the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours in ambient air.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

III. Anti-inflammatory Activity Screening: Modulating the Inflammatory Response

Chronic inflammation is a hallmark of many diseases, and the search for novel anti-inflammatory agents is a key area of drug discovery. Phenanthrene derivatives have been shown to possess anti-inflammatory properties, with some compounds inhibiting key inflammatory pathways such as the nuclear factor-kappa B (NF-κB) signaling pathway.[10][11][12] This section provides protocols for two common in vitro assays to evaluate the anti-inflammatory potential of Phenanthren-3-ylmethanol derivatives: the cyclooxygenase (COX) and lipoxygenase (LOX) inhibition assays.

A. Cyclooxygenase (COX) Inhibition Assay

Cyclooxygenases (COX-1 and COX-2) are key enzymes in the biosynthesis of prostaglandins, which are potent inflammatory mediators. Inhibition of COX enzymes is a major mechanism of action for nonsteroidal anti-inflammatory drugs (NSAIDs).

This assay can be performed using commercially available kits that measure the peroxidase activity of COX.

• Reagent Preparation: Prepare all reagents as per the kit instructions. This typically includes a reaction buffer, heme, a colorimetric substrate, and arachidonic acid (the substrate for COX).

• Compound Incubation: In a 96-well plate, add the reaction buffer, the COX enzyme (either COX-1 or COX-2), and the Phenanthren-3-ylmethanol derivative at various concentrations. Include a vehicle control and a known COX inhibitor (e.g., indomethacin) as a positive control.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid.

• Absorbance Measurement: Immediately measure the absorbance at the specified wavelength (e.g., 590 nm) over a period of time using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration of the test compound. The percent inhibition is calculated as: % Inhibition = [(Rate of control - Rate of treated) / Rate of control] x 100. The IC₅₀ value can then be determined.

B. Lipoxygenase (LOX) Inhibition Assay

Lipoxygenases are enzymes that catalyze the dioxygenation of polyunsaturated fatty acids to produce leukotrienes, which are also important mediators of inflammation.

• Enzyme and Substrate Preparation: Prepare a solution of lipoxygenase (e.g., soybean lipoxygenase) in a suitable buffer (e.g., borate buffer, pH 9.0). Prepare a solution of the substrate, linoleic acid, in the same buffer.

• Compound Incubation: In a quartz cuvette, mix the buffer, the enzyme solution, and the Phenanthren-3-ylmethanol derivative at various concentrations.

• Reaction Initiation: Initiate the reaction by adding the linoleic acid solution.

• Absorbance Measurement: Immediately monitor the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene product, using a spectrophotometer.

• Data Analysis: Calculate the initial rate of the reaction. The percent inhibition is calculated as: % Inhibition = [(Rate of control - Rate of treated) / Rate of control] x 100. The IC₅₀ value can be determined from a dose-response curve.

IV. Neuroprotective Activity Screening: Shielding Neurons from Damage

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by progressive neuronal loss. There is a critical need for new therapeutic agents that can protect neurons from damage. Phenanthrene derivatives have shown potential as neuroprotective agents. This section describes an in vitro model of neurotoxicity using the human neuroblastoma cell line SH-SY5Y and amyloid-beta (Aβ) peptide, a key pathological hallmark of Alzheimer's disease, to screen for the neuroprotective effects of Phenanthren-3-ylmethanol derivatives.[3][13]

A. Amyloid-Beta (Aβ)-Induced Neurotoxicity Model in SH-SY5Y Cells

The SH-SY5Y cell line is a widely used model in neurobiology research as these cells can be differentiated into a more mature neuronal phenotype.[6] Exposure of these cells to aggregated Aβ peptide induces oxidative stress, mitochondrial dysfunction, and apoptosis, mimicking some of the pathological processes observed in Alzheimer's disease.[3]

Caption: A general workflow for screening neuroprotective compounds using an Aβ-induced toxicity model.

• Cell Culture and Differentiation (Optional): Culture SH-SY5Y cells in a suitable medium. For a more neuron-like phenotype, differentiate the cells by treating them with retinoic acid (e.g., 10 µM) for 3-5 days.

• Compound Pre-treatment: Seed the differentiated or undifferentiated SH-SY5Y cells in a 96-well plate. After 24 hours, pre-treat the cells with various concentrations of the Phenanthren-3-ylmethanol derivatives for 1-2 hours.

• Induction of Neurotoxicity: Prepare aggregated Aβ₁₋₄₂ peptide by incubating a stock solution at 37°C for 24-48 hours. Add the aggregated Aβ to the wells containing the cells and test compounds to a final concentration that induces significant cell death (e.g., 10-20 µM).

• Incubation: Incubate the plate for 24-48 hours at 37°C.

• Assessment of Cell Viability: Assess cell viability using the MTT assay as described in Section I.A.

• Data Analysis: Calculate the percentage of neuroprotection using the following formula: % Neuroprotection = [ (Viability with compound + Aβ) - (Viability with Aβ alone) ] / [ (Viability of control) - (Viability with Aβ alone) ] x 100.

V. Data Interpretation and Future Directions

The screening assays detailed in this guide provide a robust framework for the initial biological evaluation of Phenanthren-3-ylmethanol derivatives. The quantitative data generated, such as IC₅₀ and MIC values, allow for the direct comparison of the potency of different derivatives and the identification of lead compounds for further investigation.

It is crucial to interpret the results within the context of the specific assay and cell/microbe type used. For instance, a compound may exhibit potent cytotoxicity against a cancer cell line but have a high MIC value against a bacterial strain, indicating selective activity.

Positive "hits" from these primary screens should be subjected to further, more detailed mechanistic studies to elucidate their mode of action. This may involve investigating their effects on specific signaling pathways, enzyme kinetics, or gene expression profiles. Promising candidates can then progress to more complex in vitro models, such as 3D cell cultures or co-culture systems, and ultimately to in vivo studies in animal models to assess their efficacy and safety.

The versatility of the phenanthrene scaffold, combined with a systematic and rigorous screening approach, holds immense promise for the discovery of novel therapeutic agents to address a wide range of human diseases.

References

• Clinical and Laboratory Standards Institute. M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th ed. CLSI, 2022. [Link]

• The Catalytic Hydrogenation of Phenanthrene: The Impact of Chrysotile and Coal Shale Catalysts. MDPI. [Link]

• Synthesis and Biological Evaluation of Phenanthrenes as Cytotoxic Agents with Pharmacophore Modeling and ChemGPS-NP Prediction as Topo II Inhibitors. National Institutes of Health. [Link]

• Grignard Reaction: Synthesis of Triphenylmethanol. Columbia University. [Link]

• PHENANTHRENE: A VERSATILE MOLECULE; A REVIEW. ResearchGate. [Link]

• A Three-Step Synthesis of 4H-Cyclopenta[def]phenanthrene from Pyrene. Scholarly Publications Leiden University. [Link]

• In vitro evaluation of the protective effects of plant extracts against amyloid-beta peptide-induced toxicity in human neuroblastoma SH-SY5Y cells. National Institutes of Health. [Link]

• The Human Neuroblastoma SH-SY5Y Cell Line as a Model to Assess β-Amyloid Neurotoxicity: A Systematic Review and Meta-Analysis. bioRxiv. [Link]

• MIC (Broth Microdilution) Testing. YouTube. [Link]

• Phenanthrene Alkaloids From Guatteria Olivacea as Topoisomerase II Inhibitors: Theoretical Insights and Cytotoxic Evaluation. ResearchGate. [Link]

• Synthetic procedure of phenanthrene derivatives. Reagents and... ResearchGate. [Link]

• Phenanthrene synthesis. Química Organica.org. [Link]

• Phenanthrene Antibiotic Targets Bacterial Membranes and Kills Staphylococcus aureus With a Low Propensity for Resistance Development. National Institutes of Health. [Link]

• Anti-inflammatory phenanthrene derivatives from stems of Dendrobium denneanum. PubMed. [Link]

• Anti-inflammatory effects of Dendrobium nobile derived phenanthrenes in LPS-stimulated murine macrophages. ResearchGate. [Link]

• The Human Neuroblastoma SH-SY5Y Cell Line as a Model to Assess β-Amyloid Neurotoxicity: A Systematic Review and Meta-Analysis. bioRxiv. [Link]

• Phenanthrene Antibiotic Targets Bacterial Membranes and Kills Staphylococcus aureus With a Low Propensity for Resistance Development. PubMed. [Link]

• Anti-inflammatory effects of Dendrobium nobile derived phenanthrenes in LPS-stimulated murine macrophages. PubMed. [Link]

• NF-κB: Governing Macrophages in Cancer. MDPI. [Link]

• Green (Ulva fenestrata) and Brown (Saccharina latissima) Macroalgae Similarly Modulate Inflammatory Signaling by Activating NF- κ B and Dampening IRF in Human Macrophage-Like Cells. PubMed. [Link]

Sources

• 1. Phenanthrene synthesis [quimicaorganica.org]
• 2. The Catalytic Hydrogenation of Phenanthrene: The Impact of Chrysotile and Coal Shale Catalysts [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Biological Evaluation of Phenanthrenes as Cytotoxic Agents with Pharmacophore Modeling and ChemGPS-NP Prediction as Topo II Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. Phenanthrene Antibiotic Targets Bacterial Membranes and Kills Staphylococcus aureus With a Low Propensity for Resistance Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. Anti-inflammatory effects of Dendrobium nobile derived phenanthrenes in LPS-stimulated murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Haworth Synthesis of Phenanthrenes

Welcome to the technical support center for the Haworth synthesis of phenanthrenes. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this classic, yet powerful, method for constructing the phenanthrene core. Here, we address common challenges and frequently asked questions to help you improve your reaction yields and product purity. Our approach is rooted in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction.

Overview of the Haworth Synthesis Workflow

The Haworth synthesis is a multi-step process to generate polycyclic aromatic hydrocarbons. The general workflow for phenanthrene involves four key transformations:

• Friedel-Crafts Acylation: Naphthalene reacts with succinic anhydride.

• Clemmensen Reduction: The resulting keto-acid is reduced.

• Intramolecular Cyclization: A second Friedel-Crafts reaction closes the new ring.

• Aromatization: The hydroaromatic intermediate is dehydrogenated to yield phenanthrene.

Each stage presents unique challenges that can impact the overall yield. This guide will dissect each step to provide targeted troubleshooting advice.

Caption: Troubleshooting decision logic for the Haworth synthesis.

General FAQs

Question: Can substituted phenanthrenes be synthesized using this method?

Answer: Yes, the Haworth synthesis is versatile. Substituted phenanthrenes can be made by using a substituted naphthalene or a substituted succinic anhydride as the starting material. [1]For example, using a methylnaphthalene would lead to a methylphenanthrene. The position of the substituent on the final product depends on the starting material and the regioselectivity of the acylation and cyclization steps.

Question: How should I purify my final phenanthrene product?

Answer: Crude phenanthrene can be purified through a combination of techniques.

• Column Chromatography: This is effective for removing most impurities. Use silica gel with a non-polar eluent system, such as hexanes or a hexane/ethyl acetate mixture. [2]2. Recrystallization: After chromatography, recrystallization can achieve high purity. Ethanol or white spirit are reported as effective solvents for phenanthrene recrystallization. [3][4]3. Sodium Bisulfite Wash: If the product is contaminated with quinones (from over-oxidation or side reactions), a wash with a sodium bisulfite solution can help remove them. [3] Question: Are there more modern alternatives to the Haworth synthesis?

Answer: While the Haworth synthesis is a classic and robust method, several modern alternatives exist, often with milder conditions or better functional group tolerance. These include photocyclization strategies (like the Mallory reaction) from stilbene precursors and various transition-metal-catalyzed cross-coupling and cyclization cascades. [5][6]However, for large-scale synthesis from simple, inexpensive starting materials, the Haworth synthesis remains a relevant and valuable tool.

References

• Saha, B., et al. (n.d.). PAH: Anthracene and phenanthrene. Study Guide to Organic Chemistry, Volume 5.

• Pharma Guideline. (n.d.). Polynuclear Hydrocarbons: Synthesis and Reactions. Pharmaguideline. [Link]

• Chemistry for everyone. (2024, March 15). Haworth's synthesis. [Link]

• Gyan Sanchay. (n.d.). PHENANTHRENE Method of Preparations. [Link]

• Slideshare. (n.d.). Phenanthrene, Haworth Synthesis, Chemical Properties .pptx. [Link]

• Filo. (2025, May 4). Write down the different steps involved in Haworth synthesis. [Link]

• Menon, S., et al. (n.d.). Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives. NIH National Library of Medicine. [Link]

• Química Organica.org. (n.d.). Phenanthrene synthesis. [Link]

• Pharmacareerinsider. (2024, March 6). Method of preparation of Phenanthrene. [Link]

• YouTube. (2021, March 19). Haworth synthesis Phenanthrene. [Link]

• Reusch, W. (2018, August 27). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Michigan State University. [Link]

• Ashenhurst, J. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Organic Syntheses. (n.d.). phenanthrenequinone. [Link]

• ResearchGate. (2025, August 6). Isolation and Processing of Phenanthrene from Coking Tar. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• Wikipedia. (n.d.). Clemmensen reduction. [Link]

• ACS Publications. (2022, December 16). Cascade Synthesis of Phenanthrenes under Photoirradiation. [Link]

• The Organic Chemistry Tutor. (2016, December 28). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. YouTube. [Link]

• Chem Help ASAP. (2019, October 10). Clemmensen & Wolff-Kishner reductions of acyl benzenes. YouTube. [Link]

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Phenanthrene synthesis [quimicaorganica.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Reduction of Phenanthrene-3-Carboxylic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in the chemical modification of phenanthrene-3-carboxylic acid. As a Senior Application Scientist, I've compiled this resource to address common challenges and questions that arise during its reduction. This guide provides in-depth troubleshooting, detailed protocols, and the scientific rationale behind our recommendations.

Introduction: The Challenges of Selective Reduction

Phenanthrene-3-carboxylic acid presents a unique synthetic challenge due to the presence of two reducible moieties: the aromatic phenanthrene core and the carboxylic acid group. The desired product often dictates which functional group is targeted for reduction. The primary difficulties lie in achieving regioselectivity in the partial hydrogenation of the aromatic system and preventing unwanted reactions of the carboxylic acid. This guide will help you navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: I am trying to reduce the phenanthrene ring while preserving the carboxylic acid. Which methods are most suitable?

For the selective reduction of the phenanthrene nucleus without affecting the carboxylic acid, catalytic hydrogenation is the most common and effective method. The choice of catalyst, solvent, pressure, and temperature can be fine-tuned to control the extent of hydrogenation. The Birch reduction can also be employed for partial reduction of the aromatic system, though it may require protection of the carboxylic acid group.

Q2: My catalytic hydrogenation of phenanthrene-3-carboxylic acid is very slow or incomplete. What could be the issue?

Several factors can contribute to a sluggish or incomplete hydrogenation:

• Catalyst Activity: The catalyst (e.g., Palladium on Carbon, Platinum oxide) may be old or deactivated. It's recommended to use a fresh batch of catalyst.

• Catalyst Poisoning: Trace impurities in the starting material or solvent, such as sulfur or nitrogen-containing compounds, can poison the catalyst. Purifying the substrate and using high-purity solvents is crucial.

• Insufficient Hydrogen Pressure: The pressure of hydrogen gas may be too low to drive the reaction to completion. Increasing the pressure within safe limits of your equipment can enhance the reaction rate.

• Poor Solubility: Phenanthrene-3-carboxylic acid has limited solubility in many common hydrogenation solvents. Ensure your substrate is fully dissolved; you may need to experiment with solvent systems like ethanol, acetic acid, or ethyl acetate.

Q3: I've observed the formation of multiple products in my reduction. What are the likely side products?

The formation of multiple products is a common issue and can arise from several side reactions:

• Isomeric Dihydro Products: Partial hydrogenation of the phenanthrene ring can lead to different dihydrophenanthrene-3-carboxylic acid isomers. The 9,10-dihydro isomer is a common product.[1][2]

• Over-reduction Products: Depending on the reaction conditions, you may get over-reduction to tetra-, octa-, or even perhydrophenanthrene derivatives.

• Reduction of the Carboxylic Acid: Strong reducing agents like Lithium Aluminum Hydride (LiAlH4) will reduce the carboxylic acid to the corresponding primary alcohol, 3-(hydroxymethyl)phenanthrene.[3][4][5]

• Decarboxylation: Under harsh thermal or certain catalytic conditions, you might lose the carboxylic acid group, leading to phenanthrene or its reduced derivatives.

Q4: Can I use a Wolff-Kishner or Clemmensen reduction for phenanthrene-3-carboxylic acid?

The Wolff-Kishner and Clemmensen reductions are primarily used to reduce ketones and aldehydes to methylene groups.[6][7][8][9][10][11] These methods are generally not suitable for the reduction of a carboxylic acid or an aromatic ring. The highly basic conditions of the Wolff-Kishner reduction are likely to cause unwanted side reactions with the carboxylic acid.[12] The strongly acidic conditions of the Clemmensen reduction may also lead to undesirable side reactions on the phenanthrene ring system.[13][14]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of desired product	Incomplete reaction, formation of multiple side products, or mechanical loss during workup.	Optimize reaction time and temperature. Use TLC or HPLC to monitor reaction progress. Purify starting materials to avoid catalyst poisoning. Refine the purification procedure.
Formation of 9,10-dihydrophenanthrene-3-carboxylic acid as the major product when other isomers are desired	The 9,10-position of phenanthrene is kinetically favored for reduction.[1][2]	Modifying the catalyst and solvent system may alter the regioselectivity. Consider a different synthetic route if a specific isomer is required.
Product is a mixture of partially and fully hydrogenated phenanthrene rings	Reaction conditions are too harsh (high pressure, high temperature, or long reaction time).	Reduce the hydrogen pressure, lower the reaction temperature, and monitor the reaction closely to stop it once the desired level of hydrogenation is achieved.
The carboxylic acid group is reduced to an alcohol	Use of a non-selective, strong reducing agent like LiAlH4.[3][4][5]	Switch to a milder and more selective method like catalytic hydrogenation. If the alcohol is the desired product, LiAlH4 is the appropriate reagent.
Complete loss of the carboxylic acid group (decarboxylation)	High reaction temperatures or use of certain catalysts that can promote decarboxylation.[15][16]	Lower the reaction temperature. Screen different catalysts to find one that does not promote decarboxylation under your desired conditions.

Experimental Protocols

Protocol 1: Selective Reduction of the Phenanthrene Ring via Catalytic Hydrogenation

This protocol aims to selectively reduce the aromatic system of phenanthrene-3-carboxylic acid while preserving the carboxylic acid functionality.

Materials:

• Phenanthrene-3-carboxylic acid

• 10% Palladium on Carbon (Pd/C) catalyst

• Ethanol (reagent grade)

• Parr hydrogenation apparatus or similar high-pressure reactor

• Filtration setup (e.g., Celite bed)

Procedure:

• In a suitable high-pressure reaction vessel, dissolve phenanthrene-3-carboxylic acid in ethanol.

• Carefully add 10% Pd/C catalyst (typically 5-10 mol% relative to the substrate).

• Seal the reaction vessel and purge with nitrogen gas several times to remove air.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitor the reaction progress by taking small aliquots and analyzing them by TLC or HPLC.

• Once the desired level of reduction is achieved, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with additional ethanol.

• Combine the filtrates and remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Reduction of the Carboxylic Acid to a Primary Alcohol using LiAlH4

This protocol is for the reduction of the carboxylic acid group to a primary alcohol.

Materials:

• Phenanthrene-3-carboxylic acid

• Lithium Aluminum Hydride (LiAlH4)

• Anhydrous Tetrahydrofuran (THF)

• Dry reaction flask with a reflux condenser and nitrogen inlet

• Ice bath

• Dilute sulfuric acid or hydrochloric acid for quenching

• Ethyl acetate for extraction

Procedure:

• Set up a dry reaction flask under a nitrogen atmosphere.

• In the flask, prepare a suspension of LiAlH4 in anhydrous THF.

• Cool the suspension in an ice bath.

• Dissolve phenanthrene-3-carboxylic acid in anhydrous THF and add it dropwise to the LiAlH4 suspension with stirring.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. The reaction may require gentle refluxing to go to completion.

• Monitor the reaction by TLC.

• Once the starting material is consumed, cool the reaction mixture in an ice bath.

• Carefully quench the excess LiAlH4 by the slow, dropwise addition of water, followed by a dilute acid solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting alcohol by column chromatography or recrystallization.

Visualizing Reaction Pathways

Caption: Potential reduction pathways of phenanthrene-3-carboxylic acid.

References

• Master Organic Chemistry. (2018). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. [Link]

• Pharmaguideline. (n.d.). Polynuclear Hydrocarbons: Synthesis and Reactions. [Link]

• Master Organic Chemistry. (2019). Birch Reduction of Aromatic Rings. [Link]

• Chemguide. (n.d.). Reduction of carboxylic acids. [Link]

• Zhang, Y., et al. (2021). Selective Separation of Phenanthrene from Aromatic Isomer Mixtures by a Water-Soluble Azobenzene-Based Macrocycle. Journal of the American Chemical Society. [Link]

• Kairakbaev, A., et al. (2025). The Catalytic Hydrogenation of Phenanthrene: The Impact of Chrysotile and Coal Shale Catalysts. ResearchGate. [Link]

• Kairakbaev, A., et al. (n.d.). The Catalytic Hydrogenation of Phenanthrene: The Impact of Chrysotile and Coal Shale Catalysts. MDPI. [Link]

• Wikipedia. (n.d.). Birch reduction. [Link]

• Diva-Portal.org. (2020). Inhibition Kinetics of Hydrogenation of Phenanthrene. [Link]

• BYJU'S. (n.d.). Birch Reduction Mechanism. [Link]

• Chemistry Steps. (n.d.). Carboxylic Acids to Alcohols. [Link]

• Yoshimi, Y., et al. (2010). Influence of Solvent, Electron Acceptors and Arenes on Photochemical Decarboxylation of Free Carboxylic Acids via Single Electron Transfer (SET). National Institutes of Health. [Link]

• Allen. (n.d.). Clemmensen Reduction – Mechanism, Reaction & Applications. [Link]

• Wikipedia. (n.d.). Wolff–Kishner reduction. [Link]

• Wikipedia. (n.d.). Phenanthrene. [Link]

• ACS Publications. (2021). Decarboxylation of Aromatic Carboxylic Acids by the Prenylated-FMN-dependent Enzyme Phenazine-1-carboxylic Acid Decarboxylase. ACS Catalysis. [Link]

• SlideShare. (n.d.). CLEMMENSEN REDUCTION. [Link]

• YouTube. (2021). Reduction of Naphthalene and Phenanthrene. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol synthesis by carboxyl compound reduction. [Link]

• SpringerLink. (n.d.). Catalytic Hydrogenation of a Model Mixture of Anthracene and Phenanthrene. [Link]

• Chemistry LibreTexts. (2023). Wolff-Kishner Reduction. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Charge delocalization from cationic substituents into phenanthrene: variation in response among regioisomeric carbocations and carboxonium ions. [Link]

• Frontiers. (2021). Synthesis of Ni/NiAlOx Catalysts for Hydrogenation Saturation of Phenanthrene. [Link]

• YouTube. (2021). 182 CHM2211 Reduction of Carboxylic Acids to Yield Alcohols. [Link]

• Chemistry Notes. (2022). Birch Reduction mechanism and application. [Link]

• ResearchGate. (2016). What will be the product if carboxylic acid derivatives are subjected to Wolf-Kishner reduction?[Link]

• SlidePlayer. (n.d.). Notes on Polynuclear hydrocarbons. [Link]

• YouTube. (2021). Resonance Energy stabilization vs. Aromatic molecule's reactivity. [Link]

• YouTube. (2016). Clemmensen Reduction & Wolff Kishner Mechanism. [Link]

• SlideShare. (n.d.). BP301(T) Pharmaceutical organic chemistry-II Unit-iv. [Link]

• Organic Chemistry Data. (n.d.). Acid to Alcohol - Common Conditions. [Link]

• YouTube. (2020). Wolff Kishner Reduction Mechanism. [Link]

Sources

• 1. Phenanthrene - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Carboxylic Acids to Alcohols - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 8. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Clemmensen Reduction – Mechanism, Reaction & Applications [allen.in]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Influence of Solvent, Electron Acceptors and Arenes on Photochemical Decarboxylation of Free Carboxylic Acids via Single Electron Transfer (SET) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Recrystallization Solvent for Purifying Phenanthrene Derivatives: A Technical Support Guide

Welcome to the technical support center for the purification of phenanthrene derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on selecting the optimal recrystallization solvent and troubleshooting common issues encountered during the purification process. Our approach is grounded in established scientific principles and extensive laboratory experience to ensure you achieve the highest purity for your compounds.

Understanding the Core Principles of Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds. The fundamental principle lies in the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. An ideal recrystallization solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures.[1] Conversely, impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or sparingly soluble at high temperatures (allowing for removal via hot filtration).

Frequently Asked Questions (FAQs)

Q1: What are the primary characteristics of a good recrystallization solvent for phenanthrene derivatives?

A good recrystallization solvent for phenanthrene and its derivatives should possess the following key characteristics:

• Solubility Profile: The solvent should dissolve the phenanthrene derivative completely when hot but poorly when cold. This temperature-dependent solubility is the cornerstone of effective recrystallization.

• Boiling Point: The solvent's boiling point should be below the melting point of the phenanthrene derivative to prevent the compound from "oiling out" instead of crystallizing.[2]

• Inertness: The solvent must not react with the phenanthrene derivative.

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals after filtration.

• Safety: The solvent should have a low toxicity and flammability profile.

• Crystal Quality: The chosen solvent should facilitate the formation of well-defined, easily filterable crystals.

Q2: Which single solvents are commonly used for the recrystallization of phenanthrene?

Based on established literature and practical experience, several organic solvents are effective for the recrystallization of phenanthrene. Phenanthrene is generally soluble in low-polarity organic solvents.[3] Common choices include:

• Alcohols: Ethanol, methanol, and 2-propanol are frequently used.[4][5][6][7] For instance, one gram of phenanthrene dissolves in 60 mL of cold 95% alcohol but in only 10 mL of boiling 95% alcohol.[4]

• Aromatic Hydrocarbons: Toluene and benzene are excellent solvents due to their similar aromatic nature, promoting good solubility at higher temperatures.[3][4][8]

• Halogenated Solvents: Carbon tetrachloride and chloroform can also be employed.[3][4]

• Other Solvents: Glacial acetic acid, carbon disulfide, and diethyl ether are also reported as suitable solvents.[3][4] Dioxane has been noted as a superior solvent for crystallizing anthracene from mixtures containing phenanthrene.[9] White spirit has also been used in a three-stage recrystallization process to obtain purified phenanthrene.[10]

The choice among these will depend on the specific phenanthrene derivative and the nature of the impurities.

Q3: When should I consider using a mixed solvent system?

A mixed solvent system, also known as a binary solvent system, is often employed when no single solvent provides the ideal solubility profile. This technique is particularly useful in the following scenarios:

• High Solubility at Room Temperature: If your phenanthrene derivative is too soluble in a particular solvent even at low temperatures, you can add a "non-solvent" (a solvent in which the compound is poorly soluble) to the hot solution until it becomes slightly turbid. The mixture is then heated until clear and allowed to cool, inducing crystallization.

• Poor Solubility at High Temperatures: Conversely, if your compound is poorly soluble in a solvent even at its boiling point, you can use a co-solvent in which it is highly soluble to achieve complete dissolution.

Common mixed solvent systems for aromatic compounds include combinations like ethanol-water, hexane-acetone, and hexane-ethyl acetate.[11] For instance, a mixture of methylene chloride and n-hexane has been used for the extraction of polycyclic aromatic hydrocarbons.[12]

Troubleshooting Guide

Problem 1: My compound "oils out" instead of crystallizing.

"Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This is often due to the melting point of the compound being lower than the boiling point of the solvent, or the presence of significant impurities.[2]

Solutions:

• Lower the Temperature of Crystallization: Try to induce crystallization at a lower temperature by using a solvent with a lower boiling point.

• Increase the Solvent Volume: Add more solvent to the hot solution to ensure the compound remains dissolved at a temperature below its melting point as it cools.[2][13]

• Use a Different Solvent or Mixed Solvent System: Select a solvent in which the compound is less soluble, or employ a mixed solvent system to fine-tune the solubility characteristics.

• Slower Cooling: Allow the solution to cool more slowly to encourage the formation of a crystal lattice rather than an amorphous oil.[2]

Problem 2: No crystals are forming, even after cooling.

This issue typically arises from using too much solvent or the solution being supersaturated without nucleation sites.

Solutions:

• Induce Crystallization:

  • Seed Crystals: Add a small crystal of the pure compound to the solution to act as a template for crystal growth.[1]

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The small glass fragments can serve as nucleation sites.[1]

• Reduce Solvent Volume: If induction methods fail, it's likely that too much solvent was used. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[13]

• Cool to a Lower Temperature: Place the flask in an ice bath or a refrigerator to further decrease the solubility of your compound.[1]

Problem 3: The crystals are colored, but the pure compound should be colorless.

Colored impurities can be adsorbed onto the surface of the crystals, leading to a discolored product.

Solutions:

• Activated Charcoal: Add a small amount of activated charcoal (decolorizing carbon) to the hot solution before filtration. The charcoal will adsorb the colored impurities. Be cautious not to add too much, as it can also adsorb the target compound.

• Hot Filtration: After treatment with activated charcoal, perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.[14]

Problem 4: The recovery of the purified compound is very low.

Low recovery can result from several factors, including using too much solvent, premature crystallization, or the compound being significantly soluble in the cold solvent.

Solutions:

• Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the compound.

• Prevent Premature Crystallization: During hot filtration, ensure the funnel and receiving flask are pre-heated to prevent the compound from crystallizing in the filter paper. Using a stemless funnel can also help.[14]

• Second Crop of Crystals: Concentrate the mother liquor by evaporating some of the solvent and cooling it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

• Re-evaluate the Solvent: The chosen solvent may not be optimal. A different solvent with lower solubility for the compound at cold temperatures might be necessary.

Experimental Protocols

Protocol 1: Single Solvent Recrystallization

• Dissolution: Place the impure phenanthrene derivative in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the compound is completely dissolved.[1]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or charcoal, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the crystals in an oven or a desiccator to remove the residual solvent.

Protocol 2: Mixed Solvent Recrystallization

• Dissolution: Dissolve the impure compound in the minimum amount of the "good" solvent (the solvent in which it is more soluble) at an elevated temperature.

• Addition of "Poor" Solvent: While the solution is still hot, add the "poor" solvent (the solvent in which the compound is less soluble) dropwise until the solution becomes cloudy (turbid).

• Clarification: Add a few drops of the "good" solvent back to the hot solution until the turbidity just disappears.

• Crystallization, Isolation, Washing, and Drying: Follow steps 4-7 from the Single Solvent Recrystallization protocol.

Data Presentation

Table 1: Solubility of Phenanthrene in Common Organic Solvents

Solvent	Solubility at Room Temperature	Solubility at Elevated Temperature	Reference(s)
95% Ethanol	1 g in 60 mL (cold)	1 g in 10 mL (boiling)	[4]
Toluene	Soluble	Highly Soluble	[3][4]
Carbon Tetrachloride	1 g in 2.4 mL	Highly Soluble	[4][15]
Benzene	1 g in 2 mL	Highly Soluble	[3][4]
Carbon Disulfide	1 g in 1 mL	Highly Soluble	[4]
Diethyl Ether	1 g in 3.3 mL	Highly Soluble	[3][4]
Glacial Acetic Acid	Soluble	Highly Soluble	[3][4]
Methanol	Mole fraction: 0.00548 at 298.2 K	Increases with temperature	[5]
2-Propanol	Mole fraction: 0.00960 at 298.2 K	Increases with temperature	[5]
DMSO	Approx. 30 mg/mL	-	[7]
Dimethylformamide (DMF)	Approx. 30 mg/mL	-	[7]

Visualization

Diagram 1: Experimental Workflow for Recrystallization Solvent Selection

Caption: A decision-making workflow for the recrystallization of phenanthrene derivatives.

References

• Separation and purification of anthracene by crystallization from a dioxane solution. (n.d.). Google Patents.

• (PDF) Phenanthrene Purification: Comparison of Zone Melting and Co-Crystallization. (n.d.). ResearchGate. Retrieved from [Link]

• Phenanthrene. (n.d.). PubChem. Retrieved from [Link]

• Recrystallization. (2020, January 10). YouTube. Retrieved from [Link]

• Recrystallization. (n.d.). University of California, Davis. Retrieved from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Phenanthrene. (n.d.). Wikipedia. Retrieved from [Link]

• Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils. (n.d.). National Institutes of Health. Retrieved from [Link]

• Binary mixed solvent-based solvent demulsification-dispersive liquid-liquid microextraction coupled with gas chromatography-tandem mass spectrometry in determination of polycyclic aromatic hydrocarbons in water samples. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Solubility of Phenanthrene in Binary Mixtures of C1−C4 Alcohols + 2-Propanol and Ethanol + Methanol at 298.2 K. (2009, March 24). ACS Publications. Retrieved from [Link]

• Formation of Solid Solution and Ternary Phase Diagrams of Anthracene and Phenanthrene in Different Organic Solvents. (n.d.). ResearchGate. Retrieved from [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• 3.4E: Quantitating Crystallization. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

• Host–Guest Cocrystallization of Phenanthrene[16]arene Macrocycles Facilitating Structure Determination of Liquid Organic Molecules. (2024, May 27). MDPI. Retrieved from [Link]

• IUPAC-NIST Solubility Data Series. 98. Solubility of Polycyclic Aromatic Hydrocarbons in Pure and Organic Solvent Mixtures: Revised and Updated. Part 2. Ternary Solvent Mixtures. (n.d.). AIP Publishing. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Preparation of Novel Solid Phase Extraction Sorbents for Polycyclic Aromatic Hydrocarbons (PAHs) in Aqueous Media. (2023, August 18). MDPI. Retrieved from [Link]

• (PDF) Isolation and Processing of Phenanthrene from Coking Tar. (n.d.). ResearchGate. Retrieved from [Link]

• Extraction of Polycyclic Aromatic Hydrocarbons from Environmental Samples. (2022, August 2). IntechOpen. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. Phenanthrene - Wikipedia [en.wikipedia.org]
• 4. Phenanthrene | C14H10 | CID 995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. US2767232A - Separation and purification of anthracene by crystallization from a dioxane solution - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. Binary mixed solvent-based solvent demulsification-dispersive liquid-liquid microextraction coupled with gas chromatography-tandem mass spectrometry in determination of polycyclic aromatic hydrocarbons in water samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 15. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Unexpected Peaks in the 1H NMR of Phenanthren-3-ylmethanol

Welcome to the technical support center for troubleshooting the 1H NMR analysis of Phenanthren-3-ylmethanol. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve unexpected peaks in your spectra. Our approach is rooted in first-principle analysis and field-proven methodologies to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: I see a broad singlet around 1.5-2.0 ppm that I wasn't expecting. What is it?

This is one of the most common phantom peaks encountered in NMR. It is almost always attributable to residual water in your NMR solvent or sample. The chemical shift of water is highly dependent on the solvent, concentration, and temperature. In deuterated chloroform (CDCl3), it typically appears around 1.56 ppm, while in dimethyl sulfoxide-d6 (DMSO-d6), it can be found around 3.33 ppm.

Troubleshooting Steps:

• Use High-Quality Solvents: Always use freshly opened, high-purity deuterated solvents.

• Dry Your Sample: Ensure your sample of Phenanthren-3-ylmethanol is thoroughly dry before dissolving it. This can be achieved by drying under high vacuum for several hours.

• Use a Drying Agent: For less polar solvents like CDCl3, adding a small amount of activated molecular sieves or anhydrous sodium sulfate to the NMR tube can help to scavenge residual water.

Q2: There are sharp singlets at 7.26 ppm and around 1.5 ppm in my spectrum. What are these?

A sharp singlet at approximately 7.26 ppm is the characteristic peak for residual proteo-chloroform (CHCl3) in deuterated chloroform (CDCl3). The peak around 1.5 ppm is likely due to water, as discussed in Q1. The presence of these peaks indicates that your solvent may not be of the highest purity or has been contaminated.

Actionable Advice:

• Confirm the identity of the solvent peak by checking a reference chart for common NMR solvent impurities.

• If the solvent is the issue, obtain a fresh, high-purity bottle of CDCl3.

Q3: I'm observing a singlet around 9.8 ppm. What could this be?

A singlet in the 9-10 ppm region is highly indicative of an aldehyde proton. This suggests that your Phenanthren-3-ylmethanol sample may have undergone oxidation to form 3-formylphenanthrene. This is a common oxidation product, especially if the sample has been stored for a prolonged period or exposed to air and light.

Confirmation and Prevention:

• Confirmation: To confirm the presence of the aldehyde, you can run a 13C NMR spectrum. The aldehyde carbon will appear as a distinct peak in the 190-200 ppm region.

• Prevention: Store Phenanthren-3-ylmethanol under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dark place to minimize oxidation.

In-Depth Troubleshooting Guide

Scenario 1: Unexpected Peaks in the Aromatic Region (7.0-9.0 ppm)

You've run the 1H NMR of your Phenanthren-3-ylmethanol sample and, in addition to the expected aromatic signals, you observe several other unexpected doublets and multiplets.

The synthesis of Phenanthren-3-ylmethanol can sometimes lead to the formation of other phenanthrene isomers, such as 2- or 9-substituted phenanthrenes. These isomers will have distinct, yet similar, aromatic splitting patterns that can overlap with your desired product's signals.

Diagnostic Workflow:

• Re-examine Synthesis: Review the synthetic route used to prepare the starting material and the final product. Were there any steps where isomerization could have occurred?

• 2D NMR Spectroscopy: A COSY (Correlation Spectroscopy) experiment can be invaluable here. It will show correlations between coupled protons and help to piece together the individual spin systems of the different isomers.

• HPLC Analysis: High-Performance Liquid Chromatography (HPLC) is an excellent technique for separating isomers. A non-polar stationary phase with a polar mobile phase is a good starting point for phenanthrene derivatives.

If the Phenanthren-3-ylmethanol was synthesized via the reduction of 3-formylphenanthrene, incomplete reduction will result in the presence of the starting aldehyde.

Troubleshooting Protocol:

• Check for Aldehyde Proton: Look for a singlet around 9.8 ppm, as mentioned in the FAQs.

• TLC Analysis: Thin-Layer Chromatography (TLC) can quickly indicate the presence of the more polar aldehyde starting material.

• Purification: If starting material is present, repurification of your sample via column chromatography is recommended.

Table 1: Expected 1H NMR Chemical Shifts for Phenanthren-3-ylmethanol and Potential Impurities in CDCl3

Compound	Functional Group	Chemical Shift (ppm)	Multiplicity
Phenanthren-3-ylmethanol	Ar-H	7.5 - 8.8	m
-CH 2OH	~4.9	s
-CH2OH	~1.6-2.0 (variable)	br s
3-Formylphenanthrene	Ar-H	7.6 - 9.1	m
-CH O	~9.8-10.1	s
Residual CHCl3	CH Cl3	7.26	s
Water	H 2O	~1.56	br s

Scenario 2: Greasy or Broad Peaks in the Aliphatic Region (0.5-2.5 ppm)

You observe broad, poorly defined peaks in the upfield region of your spectrum.

This is a very common issue arising from contaminated glassware or the use of vacuum grease. Phthalates, which are plasticizers, can also leach from plastic containers or tubing.

Mitigation Strategy:

• Glassware Cleaning: Ensure all glassware is meticulously cleaned. A base bath (potassium hydroxide in isopropanol) followed by an acid bath (dilute HCl) and thorough rinsing with deionized water and then a high-purity solvent (like acetone) is recommended.

• Avoid Grease: Whenever possible, use Teflon stopcocks and joints to avoid the need for vacuum grease. If grease must be used, use it sparingly.

• Solvent Purity: Use high-purity solvents from reputable suppliers.

Diagram 1: Troubleshooting Workflow for Unexpected 1H NMR Peaks

Caption: A flowchart for diagnosing common unexpected peaks in 1H NMR.

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

• Drying the Sample: Place 5-10 mg of Phenanthren-3-ylmethanol in a clean, dry vial. Dry under high vacuum for at least 2 hours to remove any residual solvent or moisture.

• Solvent Addition: In a clean, dry environment (e.g., a glove box or under a stream of inert gas), add approximately 0.6-0.7 mL of high-purity deuterated solvent (e.g., CDCl3) to the vial.

• Dissolution: Gently agitate the vial to ensure the sample is fully dissolved.

• Transfer to NMR Tube: Using a clean glass pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Capping: Cap the NMR tube securely to prevent solvent evaporation and atmospheric contamination.

Protocol 2: Running a COSY Experiment

A COSY (Correlation Spectroscopy) experiment is a 2D NMR technique that shows correlations between protons that are coupled to each other. This is extremely useful for identifying spin systems in complex molecules or mixtures.

• Setup: After acquiring a standard 1H NMR spectrum, load the standard COSY pulse program on your spectrometer.

• Parameters: For a routine COSY, the default parameters are often sufficient. Ensure the spectral width covers all proton signals.

• Acquisition: The experiment time will be longer than a standard 1H NMR, typically ranging from 15 minutes to an hour.

• Processing: Process the 2D data using the spectrometer's software. This will generate a contour plot where the diagonal corresponds to the 1D 1H spectrum, and off-diagonal cross-peaks indicate coupled protons.

Diagram 2: Potential Oxidation of Phenanthren-3-ylmethanol

Caption: The oxidation pathway from alcohol to aldehyde.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

Reference Data & Comparative Studies

A Comparative Benchmarking Guide to the Synthesis of Phenanthren-3-ylmethanol

Introduction: The Significance of Phenanthren-3-ylmethanol in Modern Research

Phenanthren-3-ylmethanol, a hydroxylated derivative of the polycyclic aromatic hydrocarbon phenanthrene, represents a crucial molecular scaffold in the landscape of medicinal chemistry and materials science. Its structural motif is embedded in a variety of biologically active natural products and synthetic compounds, exhibiting a range of pharmacological properties.[1] The strategic placement of the hydroxymethyl group at the C3 position offers a versatile handle for further chemical modifications, making it a valuable intermediate in the synthesis of complex molecular architectures and novel therapeutic agents.

This guide provides an in-depth, comparative analysis of the primary synthetic routes to Phenanthren-3-ylmethanol. We will delve into the mechanistic underpinnings, procedural nuances, and performance metrics of two principal methodologies: the reduction of phenanthrene-3-carbaldehyde and the Grignard reaction of 3-bromophenanthrene. By presenting detailed experimental protocols and comparative data, this document aims to equip researchers, scientists, and drug development professionals with the critical insights necessary to select the most appropriate synthetic strategy for their specific research and development needs.

Methodology 1: Synthesis via Reduction of Phenanthrene-3-carbaldehyde

The reduction of an aldehyde to a primary alcohol is a fundamental transformation in organic synthesis. This approach offers a straightforward and often high-yielding route to Phenanthren-3-ylmethanol, contingent on the availability of the precursor, phenanthrene-3-carbaldehyde.

Causality of Experimental Choices

The selection of the reducing agent is paramount in this synthesis. Sodium borohydride (NaBH₄) is a preferred reagent due to its mild nature and high selectivity for aldehydes and ketones, minimizing the risk of over-reduction or side reactions with other functional groups that might be present on the phenanthrene core. The choice of a protic solvent like methanol or ethanol is crucial as it facilitates the hydride transfer from the borohydride to the carbonyl carbon and subsequently protonates the resulting alkoxide intermediate.

Experimental Protocol: Reduction of Phenanthrene-3-carbaldehyde

Materials:

• Phenanthrene-3-carbaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Dissolution: In a round-bottom flask, dissolve phenanthrene-3-carbaldehyde (1.0 eq) in methanol (approximately 10-15 mL per gram of aldehyde).

• Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring.

• Addition of Reducing Agent: Add sodium borohydride (1.1 eq) portion-wise to the cooled solution over 15-20 minutes. The reaction is exothermic, and maintaining a low temperature is crucial to control the reaction rate.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is completely consumed.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0 °C.

• Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: Extract the aqueous residue with dichloromethane (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 20 mL). Dry the organic phase over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure Phenanthren-3-ylmethanol.

Workflow Diagram: Reduction of Phenanthrene-3-carbaldehyde

Caption: Workflow for the synthesis of Phenanthren-3-ylmethanol via reduction.

Methodology 2: Synthesis via Grignard Reaction

The Grignard reaction provides a powerful carbon-carbon bond-forming strategy to access Phenanthren-3-ylmethanol from a readily available halo-phenanthrene precursor. This method involves the formation of a phenanthrenyl Grignard reagent, which then acts as a nucleophile, attacking an electrophilic carbonyl source.

Causality of Experimental Choices

The success of a Grignard reaction hinges on maintaining strictly anhydrous conditions, as the Grignard reagent is a strong base and will be quenched by any protic species, including water.[2] Diethyl ether or tetrahydrofuran (THF) are the solvents of choice as they are aprotic and effectively solvate the magnesium, facilitating the formation of the Grignard reagent. The use of iodine is a common technique to activate the magnesium surface by removing the passivating oxide layer. Formaldehyde is the simplest aldehyde and serves as the one-carbon electrophile required to introduce the hydroxymethyl group.

Experimental Protocol: Grignard Reaction of 3-Bromophenanthrene

Materials:

• 3-Bromophenanthrene

• Magnesium turnings

• Iodine (a small crystal)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Paraformaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Apparatus Preparation: Flame-dry all glassware and allow to cool under a stream of dry nitrogen or argon.

• Grignard Reagent Formation: In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq) and a small crystal of iodine. Add a small amount of anhydrous diethyl ether.

• Initiation: Add a solution of 3-bromophenanthrene (1.0 eq) in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is initiated once the color of the iodine disappears and gentle reflux is observed. If the reaction does not start, gentle warming may be required.

• Completion of Grignard Formation: Once the reaction has started, add the remaining solution of 3-bromophenanthrene at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Formaldehyde: Cool the Grignard reagent to 0 °C. In a separate flask, depolymerize paraformaldehyde by heating and pass the resulting formaldehyde gas through the Grignard solution. Alternatively, add dry, powdered paraformaldehyde (1.5 eq) portion-wise to the cooled Grignard solution.

• Reaction Monitoring and Quenching: Allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the reaction by TLC. Upon completion, cool the mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: Follow steps 7-9 from the reduction protocol to extract, dry, and purify the product.

Workflow Diagram: Grignard Synthesis of Phenanthren-3-ylmethanol

Caption: Workflow for the Grignard synthesis of Phenanthren-3-ylmethanol.

Comparative Analysis of Synthetic Methods

Parameter	Reduction of Phenanthrene-3-carbaldehyde	Grignard Reaction with 3-Bromophenanthrene
Starting Material Availability	Requires phenanthrene-3-carbaldehyde, which may need to be synthesized separately.	Requires 3-bromophenanthrene, which is commercially available or can be synthesized from phenanthrene.[3]
Reaction Conditions	Mild (0 °C to room temperature), tolerant to some functional groups.	Requires strictly anhydrous conditions, sensitive to moisture and protic functional groups.
Reagents	Sodium borohydride (relatively safe and inexpensive).	Magnesium, iodine, formaldehyde (requires careful handling).
Typical Yields	Generally high (>85%).	Variable, often moderate to high (60-85%), can be lowered by side reactions (e.g., Wurtz coupling).
Purification	Straightforward column chromatography.	May require careful separation from biphenyl byproducts.
Scalability	Readily scalable.	Can be challenging to scale up due to the exothermic nature of Grignard reagent formation.
Atom Economy	Good, with the main byproduct being borate salts.	Lower, due to the formation of magnesium salts and potential side products.

Characterization of Phenanthren-3-ylmethanol

Independent of the synthetic route, the identity and purity of the final product must be rigorously confirmed.

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenanthrene core in the range of δ 7.5-8.8 ppm. A singlet for the methylene protons (-CH₂OH) would typically appear around δ 4.9 ppm, and a broad singlet for the hydroxyl proton (-OH) which is exchangeable with D₂O.

• ¹³C NMR (CDCl₃, 100 MHz): The carbon NMR spectrum will display a number of signals in the aromatic region (δ 120-140 ppm) corresponding to the different carbon environments in the phenanthrene rings. The methylene carbon (-CH₂OH) signal is expected to be in the range of δ 65-70 ppm.

• IR (KBr): The infrared spectrum should exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching of the alcohol. Aromatic C-H stretching vibrations are expected around 3000-3100 cm⁻¹, and C=C stretching vibrations for the aromatic rings will appear in the 1450-1600 cm⁻¹ region.

Conclusion and Recommendations

Both the reduction of phenanthrene-3-carbaldehyde and the Grignard reaction of 3-bromophenanthrene are viable and effective methods for the synthesis of Phenanthren-3-ylmethanol.

• The reduction method is highly recommended when the starting aldehyde is readily available or can be synthesized efficiently. Its mild reaction conditions, high yields, and straightforward purification make it an attractive choice for both small-scale and large-scale preparations.

• The Grignard reaction is a valuable alternative, particularly when 3-bromophenanthrene is the more accessible starting material. While it requires more stringent reaction conditions, it provides a robust method for constructing the target molecule. Careful control of reaction parameters is essential to maximize the yield and minimize the formation of byproducts.

The ultimate choice of synthetic route will depend on a careful consideration of starting material availability, cost, scale of the reaction, and the specific capabilities of the laboratory.

References

• Organic Syntheses, Coll. Vol. 3, p.134 (1955); Vol. 28, p.19 (1948). [Link: http://www.orgsyn.org/demo.aspx?prep=cv3p0134]
• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). [Link: https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Experiments/7%3A_The_Grignard_Reaction_(Experiment)]
• Kwofie, M. A., & Gupta, M. (2021). PHENANTHRENE: A VERSATILE MOLECULE; A REVIEW. Plant Archives, 21(1), 368–378.
• Química Organica.org. Phenanthrene synthesis. [Link: https://www.quimicaorganica.org/en/synthetic-organic-chemistry/aromatic-compounds/809-phenanthrene-synthesis.html]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Gas-phase synthesis of anthracene and phenanthrene via radical-radical reaction induced ring expansions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to Fluorophore Photostability: Positioning Phenanthren-3-ylmethanol in the Landscape of Common Fluorophores

For researchers, scientists, and drug development professionals leveraging fluorescence-based techniques, the selection of a robust fluorophore is paramount to generating reliable and reproducible data. Among the critical performance characteristics of a fluorophore, photostability—its resistance to photochemical degradation upon exposure to light—stands out as a key determinant of experimental success, particularly in applications requiring prolonged or intense illumination such as time-lapse live-cell imaging and single-molecule studies.

This guide provides a comparative assessment of the photostability of Phenanthren-3-ylmethanol against a panel of widely used fluorophores from different chemical classes: xanthenes (Fluorescein and Rhodamine B), cyanines (Cy5), and BODIPY dyes. By examining the underlying photochemical mechanisms and providing standardized experimental protocols, this document aims to equip the reader with the necessary knowledge to make informed decisions for their specific research applications.

The Critical Role of Photostability in Fluorescence Applications

The irreversible light-induced destruction of a fluorophore is known as photobleaching.[1] This phenomenon arises from the photochemical alteration of the molecule, often involving reactions with molecular oxygen in the excited triplet state, leading to the cleavage of covalent bonds and a permanent loss of fluorescence.[1] The consequences of photobleaching are far-reaching, from diminished signal-to-noise ratios to the inaccurate quantification of biological processes. In quantitative microscopy, for instance, a rapidly bleaching fluorophore can lead to a misinterpretation of molecular concentrations or dynamics. Therefore, a thorough understanding of a fluorophore's photostability is not merely a technical consideration but a prerequisite for scientific rigor.

Comparative Analysis of Fluorophore Photostability

Direct, quantitative comparisons of photostability can be challenging due to the high dependency of photobleaching rates on experimental conditions such as light intensity, wavelength, and the chemical environment. However, by compiling data from various studies, we can establish a relative ranking and appreciate the performance of Phenanthren-3-ylmethanol in the context of other established fluorophores.

For a more direct, albeit qualitative, comparison, the following table summarizes the photostability characteristics of our selected fluorophores.

Fluorophore Class	Representative Dye	Photostability	Key Characteristics & Mechanistic Insights
Polycyclic Aromatic Hydrocarbon (PAH)	Phenanthren-3-ylmethanol	Moderate to High (Inferred)	As a derivative of phenanthrene, it is expected to exhibit the characteristic photostability of polycyclic aromatic hydrocarbons. The primary photodegradation pathway for PAHs involves reaction with molecular oxygen from both the excited singlet and triplet states.[3] The rigid aromatic structure contributes to its stability.
Xanthene	Fluorescein	Low	Highly susceptible to photobleaching, which limits its use in long-term imaging.[4] Its photodegradation is primarily mediated by the generation of reactive oxygen species (ROS) from the triplet state.[4]
Xanthene	Rhodamine B	Moderate	More photostable than fluorescein, but still prone to bleaching under intense illumination. The photobleaching mechanism also involves the triplet state and reaction with oxygen.[5]
Cyanine	Cy5	High	Known for its excellent photostability, making it a popular choice for single-molecule studies and other demanding applications.[6] Photobleaching can occur through oxidation of the polymethine chain by singlet oxygen.
BODIPY	BODIPY FL	High	Generally exhibit high photostability and are less prone to forming reactive triplet states, which contributes to their resistance to photobleaching.[7][8]

Experimental Protocol for Assessing Photostability

To enable researchers to conduct their own comparative studies, we provide a standardized protocol for measuring the photobleaching of fluorophores in solution. This protocol is designed to be a self-validating system, ensuring reproducible and reliable results.

Principle

The photostability of a fluorophore is assessed by continuously exposing a solution of the dye to a constant, high-intensity light source and monitoring the decay of its fluorescence intensity over time. The rate of this decay is a direct measure of the fluorophore's susceptibility to photobleaching.

Materials and Instrumentation

• Spectrofluorometer with a time-scan mode

• High-intensity, stable light source (e.g., Xenon arc lamp)

• Quartz cuvettes (1 cm path length)

• Fluorophore stock solutions (e.g., 1 mM in DMSO)

• High-purity solvents (e.g., ethanol or phosphate-buffered saline, PBS)

• Magnetic stirrer and stir bars

Experimental Workflow

Caption: Experimental workflow for photostability assessment.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a dilute solution of the fluorophore in the desired solvent (e.g., 1 µM in ethanol). The absorbance of the solution at the excitation wavelength should be kept below 0.05 to avoid inner filter effects.

  • Prepare a blank sample containing only the solvent.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to stabilize for at least 30 minutes.

  • Set the excitation and emission wavelengths to the respective maxima of the fluorophore.

  • Set the instrument to time-scan mode.

  • Use a magnetic stirrer to ensure the solution is continuously mixed during the experiment, preventing localized bleaching.

• Dark Measurement (Baseline):

  • Place the blank sample in the spectrofluorometer and record the background signal.

  • Replace the blank with the fluorophore sample.

  • With the excitation shutter closed, record the dark counts for a short period.

• Photobleaching and Data Acquisition:

  • Open the excitation shutter to initiate photobleaching.

  • Simultaneously, start the time-scan acquisition to record the fluorescence intensity as a function of time.

  • Continue the measurement until the fluorescence intensity has decayed to a significant extent (e.g., less than 50% of the initial intensity).

• Data Analysis:

  • Subtract the background and dark count signals from the fluorescence decay curve.

  • Normalize the data by dividing the fluorescence intensity at each time point by the initial fluorescence intensity.

  • Plot the normalized fluorescence intensity versus time.

  • The photobleaching half-life (t₁/₂) is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.[9] A longer half-life indicates greater photostability.

Mechanisms of Photodegradation: A Deeper Dive

The observed differences in photostability among fluorophore classes can be attributed to their distinct chemical structures and resulting photophysical properties.

Caption: Key factors influencing fluorophore photostability.

• Polycyclic Aromatic Hydrocarbons (PAHs) like Phenanthrene: The rigid, fused aromatic ring system of PAHs provides inherent stability. Photodegradation typically involves photooxidation, where the excited state of the PAH reacts with molecular oxygen.[3][10] This can lead to the formation of endoperoxides, quinones, and other oxygenated products, resulting in a loss of the original chromophore.

• Xanthene Dyes (Fluorescein and Rhodamine): The photobleaching of xanthene dyes is heavily influenced by the formation of a long-lived triplet state through intersystem crossing from the excited singlet state.[11] This triplet state can then react with ground-state molecular oxygen to produce highly reactive singlet oxygen, which in turn attacks the xanthene core, leading to its degradation.[4] The higher photostability of rhodamines compared to fluoresceins is partly attributed to structural modifications that reduce the efficiency of intersystem crossing.

• Cyanine Dyes (Cy5): Cyanine dyes are characterized by a polymethine chain connecting two nitrogen-containing heterocyclic groups. While generally very photostable, their primary photodegradation pathway involves the reaction of singlet oxygen with the electron-rich polymethine chain, leading to its oxidative cleavage.

• BODIPY Dyes: The boron-dipyrromethene core of BODIPY dyes is inherently resistant to photobleaching. These dyes exhibit a low propensity for intersystem crossing to the triplet state, which minimizes the generation of reactive oxygen species.[7] This is a key reason for their superior photostability compared to many other classes of fluorophores.

Conclusion and Recommendations

The selection of a fluorophore for any given application requires a careful consideration of its photophysical properties, with photostability being a critical parameter. While direct quantitative photostability data for Phenanthren-3-ylmethanol is not as abundant as for more common dyes, its chemical structure as a polycyclic aromatic hydrocarbon suggests a moderate to high level of photostability.

For applications demanding the highest level of photostability, such as super-resolution microscopy or prolonged live-cell imaging, cyanine and BODIPY dyes are often the preferred choice. However, for many standard fluorescence microscopy and spectroscopy applications, the photostability of Phenanthren-3-ylmethanol is likely to be sufficient, offering a valuable alternative, particularly when its specific spectral properties are advantageous.

Ultimately, the most reliable method for determining the suitability of a fluorophore is to perform a direct comparison under the specific experimental conditions of the intended application, using the protocol outlined in this guide. This empirical approach, grounded in a solid understanding of the underlying photochemical principles, will empower researchers to select the optimal fluorescent tool for their scientific inquiries.

References

• Wikipedia. Photobleaching. [Link]

• Gasteier, J. E., et al. (2021). A two-photon FRAP protocol to measure the stereociliary membrane diffusivity in rat cochlear hair cells. PLoS ONE, 16(6), e0252824. [Link]

• Erickson, D., et al. (2008). Photobleaching absorbed Rhodamine B to improve temperature measurements in PDMS microchannels. Lab on a Chip, 8(10), 1712-1714. [Link]

• Resch-Genger, U., et al. (2008). Fluorescence Quantum Yields—Methods of Determination and Standards. In: Springer Series on Fluorescence, vol 6. Springer, Berlin, Heidelberg. [Link]

• Dabrowski, M., et al. (2021). Photochemical Properties and Stability of BODIPY Dyes. Molecules, 26(13), 3825. [Link]

• Lemaire, J., et al. (2003). Mechanisms of the Aqueous Photodegradation of Polycyclic Aromatic Hydrocarbons. Environmental Science & Technology, 37(24), 5604-5610. [Link]

• Canfield, C. J., et al. (1974). A phenanthrene methanol (WR 33063) for treatment of acute malaria. The American journal of tropical medicine and hygiene, 23(4), 533-538. [Link]

• Geddes, C. D., & Lakowicz, J. R. (2002). Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles. Journal of Fluorescence, 12(2), 121-129. [Link]

• Pandey, S. K., et al. (2014). Measurement of Cyanine Dye Photobleaching in Photosensitizer Cyanine Dye Conjugates Could Help in Optimizing Light Dosimetry for Improved Photodynamic Therapy of Cancer. Journal of Medicinal Chemistry, 57(15), 6349-6361. [Link]

• Kosgei, G. K., et al. (2023). Covalent ferrocene conjugation as an intramolecular strategy for photostability in fluorescein. Dyes and Pigments, 211, 111082. [Link]

• Fasnacht, M. P., & Blough, N. V. (2003). Mechanisms of the Aqueous Photodegradation of Polycyclic Aromatic Hydrocarbons. Environmental Science & Technology, 37(24), 5604-5610. [Link]

• Cordes, T., et al. (2011). On the mechanisms of cyanine fluorophore photostabilization. Journal of the American Chemical Society, 133(44), 17692-17701. [Link]

• PicoQuant. (n.d.). Fluorescence Recovery After Photobleaching (FRAP). [Link]

• Grimm, J. B., et al. (2017). An open and shut case? Chemistry to control xanthene dyes. Current opinion in chemical biology, 39, 113-121. [Link]

• Dabrowski, M., et al. (2021). Photochemical Properties and Stability of BODIPY Dyes. Molecules, 26(13), 3825. [Link]

• Erickson, D., et al. (2009). Photobleaching absorbed Rhodamine B to improve temperature measurements in PDMS microchannels. Lab on a Chip, 9(1), 171-174. [Link]

• Chen, Y. C., et al. (2024). Fluorescence photobleaching and recovery of fluorescein sodium in carbomer film. Scientific Reports, 14(1), 2139. [Link]

• Dempsey, G. T., et al. (2009). Photoswitching Mechanism of Cyanine Dyes. Journal of the American Chemical Society, 131(51), 18192-18193. [Link]

• Wolska, L., et al. (2011). Stability Studies of Selected Polycyclic Aromatic Hydrocarbons in Different Organic Solvents and Identification of Their Transformation Products. Polish Journal of Environmental Studies, 20(5), 1335-1342. [Link]

• PhotochemCAD. (n.d.). Phenanthrene. [Link]

• López-Duarte, I., et al. (2013). Highly efficient and photostable photonic materials from diiodinated BODIPY laser dyes. Journal of Materials Chemistry C, 1(32), 4941-4949. [Link]

• Allouch, F., et al. (2017). Synthesis and photophysical properties of new reactive fluorophenanthrenes. Comptes Rendus Chimie, 20(3), 268-274. [Link]

• Al-Sabagh, A. M., et al. (2024). Photodegradation of Polycyclic Aromatic Hydrocarbons Under Visible Light Using Modified g-C3N4 as Photocatalyst, Spectroscopic Studies. Journal of Inorganic and Organometallic Polymers and Materials, 34(9), 3045-3055. [Link]

• Garry, J. L., et al. (2021). Photobleaching step analysis for robust determination of protein complex stoichiometries. eLife, 10, e68499. [Link]

• Dabrowski, M., et al. (2021). Photochemical Properties and Stability of BODIPY Dyes. Molecules, 26(13), 3825. [Link]

• Würth, C., et al. (2013). Chapter 3 Measurement of photoluminescence quantum yields using standard reference materials. In: Standards for Fluorescence Quantum Yield Measurements in Solution. [Link]

• Armitage, B. A., et al. (2007). Accelerated Photobleaching of a Cyanine Dye in the Presence of a Ternary Target DNA, PNA Probe, Dye Catalytic Complex: A Molecular Diagnostic. Bioconjugate Chemistry, 18(2), 341-348. [Link]

• Garry, J. L., et al. (2020). Photobleaching step analysis for robust determination of protein complex stoichiometries. bioRxiv. [Link]

• baseclick GmbH. (n.d.). Cy5 Spectrum: Key Properties & Applications. [Link]

• Kim, M., et al. (2019). A systematic study of the effects of solvents on phenanthrene photooxidation. Chemosphere, 221, 589-596. [Link]

• Oregon Medical Laser Center. (n.d.). Rhodamine B. [Link]

• Fasnacht, M. P., & Blough, N. V. (2003). Mechanisms of the Aqueous Photodegradation of Polycyclic Aromatic Hydrocarbons. Environmental Science & Technology, 37(24), 5604-5610. [Link]

• Schwerzel, R. E., & Edie, N. A. (1981). Mechanisms of Photochemical Degradation in Xanthene Laser Dyes. Defense Technical Information Center. [Link]

• Eggeling, C., et al. (1998). Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. Analytical Chemistry, 70(13), 2651-2659. [Link]

• da Silva, R. S., et al. (2017). Photodynamic Efficiency of Xanthene Dyes and Their Phototoxicity against a Carcinoma Cell Line: A Computational and Experimental Study. Journal of Photochemistry and Photobiology B: Biology, 169, 115-123. [Link]

• Frey, D. (2013). Photobleaching of Fluorescent Dyes in Polymer Films. Case Western Reserve University. [Link]

• Zhumagali, S., et al. (2023). Photocatalytic degradation of polycyclic aromatic hydrocarbons under visible light irradiation in water using TiO2/MgO nanocomposites. Scientific Reports, 13(1), 22171. [Link]

• Radke, M., & Welte, D. H. (1983). Phenanthrene and Methylphenanthrene Isomers in Maturity Assessment of Biodegraded Crude Oils (Sakhalin, Russia). Geochimica et Cosmochimica Acta, 47(3), 441-449. [Link]

• PhotochemCAD. (n.d.). Phenanthrene. [Link]

• Veres, T., et al. (2022). Photochemistry of Common Xanthene Fluorescent Dyes as Efficient Visible-light Activatable CO-Releasing Molecules. ChemRxiv. [Link]

• van der Velde, J. H. M., et al. (2019). On the Mechanisms of Cyanine Fluorophore Photostabilization. Journal of the American Chemical Society, 141(44), 17692-17701. [Link]

• Beaurepaire, E., & Mertz, J. (2002). Continuous Photobleaching in Vesicles and Living Cells: A Measure of Diffusion and Compartmentation. Biophysical Journal, 82(3), 1634-1644. [Link]

• van der Velde, J. H. M., et al. (2021). Mechanism of Cyanine5 to Cyanine3 Photoconversion and Its Application for High-Density Single-Particle Tracking in a Living Cell. Journal of the American Chemical Society, 143(33), 13054-13063. [Link]

Sources

• 1. Photobleaching - Wikipedia [en.wikipedia.org]
• 2. A systematic study of the effects of solvents on phenanthrene photooxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of the aqueous photodegradation of polycyclic aromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Photobleaching absorbed Rhodamine B to improve temperature measurements in PDMS microchannels - Lab on a Chip (RSC Publishing) DOI:10.1039/B805172K [pubs.rsc.org]
• 6. Cy5 Spectrum: Key Properties & Applications [baseclick.eu]
• 7. mdpi.com [mdpi.com]
• 8. OPG [opg.optica.org]
• 9. Fluorescence photobleaching and recovery of fluorescein sodium in carbomer film - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. An open and shut case? Chemistry to control xanthene dyes - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Inter-Assay Variability in Phenanthrene Quantification

For researchers, scientists, and drug development professionals engaged in the meticulous work of analytical chemistry, the precise quantification of compounds is paramount. This guide provides an in-depth comparative analysis of common analytical methodologies for the quantification of phenanthrene, a polycyclic aromatic hydrocarbon (PAH) of significant environmental and toxicological interest. We will delve into the statistical underpinnings of inter-assay variability, offering practical insights and robust protocols to ensure the generation of reliable and reproducible data.

The Analytical Challenge: Phenanthrene Quantification

Phenanthrene is a three-ringed PAH that is a common product of incomplete combustion of organic materials. Its ubiquitous presence in the environment and potential carcinogenicity necessitate accurate and precise quantification in various matrices, including water, soil, and biological tissues. The choice of analytical technique is a critical decision that influences the sensitivity, selectivity, and ultimately, the inter-assay variability of the results.

This guide will compare three widely used analytical platforms for phenanthrene quantification:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

• Gas Chromatography-Mass Spectrometry (GC-MS)

Understanding and Quantifying Inter-Assay Variability

Inter-assay variability, also known as intermediate precision or between-run precision, refers to the variation in results obtained for the same sample when it is analyzed on different occasions. These occasions can involve different analysts, different instruments, different days, or different batches of reagents. Minimizing inter-assay variability is crucial for the long-term reliability and comparability of data.

The most common statistical metric used to express inter-assay variability is the Coefficient of Variation (CV) , which is the standard deviation of a set of measurements divided by the mean of that set, often expressed as a percentage (%CV).[1][2]

A Word from the Field: While a low %CV is desirable, the acceptable limit is context-dependent. For bioanalytical methods, the U.S. Food and Drug Administration (FDA) suggests that the precision at each concentration level should not exceed 15% of the CV, except for the lower limit of quantification (LLOQ), where it should not exceed 20%.[3]

For a more rigorous assessment of variability, particularly when comparing the performance of different analytical methods, Analysis of Variance (ANOVA) can be employed. ANOVA is a statistical test that compares the means of three or more groups to determine if there are statistically significant differences between them.[4] In the context of inter-assay variability, a one-way ANOVA can be used to compare the results of phenanthrene quantification across different analytical methods, with each method representing a "group." A statistically significant result would indicate that the choice of analytical method has a significant impact on the measured concentration of phenanthrene.

Comparative Analysis of Phenanthrene Quantification Methods

The selection of an appropriate analytical method for phenanthrene quantification is a balance of sensitivity, selectivity, sample matrix complexity, and available resources.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the analysis of PAHs.[5] Separation is achieved on a stationary phase, typically a C18 column, followed by detection based on the absorption of ultraviolet light by the analyte.

• Causality of Experimental Choices: The choice of a C18 column is based on its hydrophobicity, which provides good retention and separation of nonpolar compounds like phenanthrene. The mobile phase, typically a mixture of acetonitrile and water, is optimized to achieve the desired resolution. UV detection is a general-purpose detection method suitable for compounds with chromophores, such as the aromatic rings of phenanthrene.

• Strengths:

  • Relatively low cost and widespread availability.

  • Good linearity and reproducibility for moderate to high concentrations.

• Limitations:

  • Lower sensitivity compared to HPLC-FLD and GC-MS.

  • Susceptible to interference from co-eluting compounds that also absorb UV light at the selected wavelength.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

HPLC-FLD offers significantly enhanced sensitivity and selectivity for the analysis of fluorescent compounds like phenanthrene.[6] The detector excites the sample at a specific wavelength and measures the emitted light at a longer wavelength.

• Causality of Experimental Choices: The principle behind choosing FLD is the native fluorescence of many PAHs, including phenanthrene. By selecting specific excitation and emission wavelengths, the selectivity of the method is greatly improved, as only compounds that fluoresce under those specific conditions will be detected. This minimizes interference from non-fluorescent matrix components.

• Strengths:

  • High sensitivity, often in the picogram range.[5]

  • Excellent selectivity, reducing the impact of matrix interference.

  • Considered a gold standard for PAH analysis in water and other environmental matrices.[7]

• Limitations:

  • Not all PAHs fluoresce efficiently.

  • Susceptible to quenching effects from the sample matrix, which can reduce the fluorescence signal.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the highly specific detection of mass spectrometry.[8]

• Causality of Experimental Choices: GC is chosen for its high resolving power for volatile and semi-volatile compounds like phenanthrene. The sample is vaporized and separated in a capillary column. Mass spectrometry provides definitive identification based on the mass-to-charge ratio of the analyte and its fragmentation pattern. This high degree of specificity makes GC-MS particularly suitable for complex matrices.

• Strengths:

  • Excellent selectivity and specificity, providing confident identification.[8]

  • Generally lower detection limits than HPLC-UV and often comparable to or better than HPLC-FLD for many PAHs.[8]

  • Capable of analyzing a wide range of PAHs simultaneously.

• Limitations:

  • Requires derivatization for some less volatile compounds, though not typically for phenanthrene.

  • Can be more expensive to purchase and maintain than HPLC systems.

Data Presentation: Performance Comparison of Phenanthrene Quantification Methods

The following table summarizes typical performance characteristics for the three analytical methods discussed. The values presented are indicative and can vary depending on the specific instrument, method parameters, and sample matrix.

Parameter	HPLC-UV	HPLC-FLD	GC-MS
Limit of Detection (LOD)	ng/mL range	pg/mL to low ng/mL range[5]	pg/mL to low ng/mL range[8]
Limit of Quantification (LOQ)	High ng/mL range	Low ng/mL range	Low ng/mL range[9]
Linearity (R²)	>0.99	>0.999	>0.99
Typical Inter-Assay %CV	<15%	<10%[5]	<15%
Selectivity	Moderate	High	Very High
Throughput	High	High	Moderate

Experimental Protocols

To ensure the integrity of your results, it is imperative to follow validated and well-documented experimental protocols. Below are representative workflows for the extraction and analysis of phenanthrene from water and soil samples.

Workflow for Phenanthrene Quantification in Water by HPLC-FLD

This workflow is based on established methods for the analysis of PAHs in aqueous matrices.[7]

Caption: HPLC-FLD workflow for phenanthrene in water.

Step-by-Step Protocol:

• Sample Collection: Collect a 1-liter water sample in a clean amber glass bottle.

• Extraction:

  • Transfer the water sample to a 2 L separatory funnel.

  • Add 50 mL of hexane and shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and collect the hexane (bottom) layer.

  • Repeat the extraction twice more with fresh 50 mL portions of hexane.

  • Combine the hexane extracts.[7]

• Concentration and Reconstitution:

  • Dry the combined hexane extract over anhydrous sodium sulfate.

  • Evaporate the extract to near dryness using a rotary evaporator at a temperature not exceeding 35°C.

  • Reconstitute the residue in 1 mL of acetonitrile.

• HPLC-FLD Analysis:

  • Inject an aliquot of the reconstituted sample into the HPLC-FLD system.

  • Separate the PAHs using a C18 analytical column with a gradient of acetonitrile and water.

  • Set the fluorescence detector to the appropriate excitation and emission wavelengths for phenanthrene (e.g., Ex: 250 nm, Em: 364 nm).

  • Quantify the phenanthrene concentration by comparing the peak area to a calibration curve prepared from certified standards.

Workflow for Phenanthrene Quantification in Soil by GC-MS

This workflow is adapted from standard methods for the analysis of PAHs in solid matrices.[10]

Caption: GC-MS workflow for phenanthrene in soil.

Step-by-Step Protocol:

• Sample Preparation:

  • Air-dry the soil sample and sieve to remove large debris.

  • Homogenize the sample.

• Extraction:

  • Weigh 10 g of the homogenized soil into a Soxhlet extraction thimble.

  • Add a known amount of an appropriate internal standard (e.g., phenanthrene-d10).

  • Extract the sample for 16-24 hours with a 1:1 mixture of dichloromethane and acetone.[10]

• Cleanup and Concentration:

  • Concentrate the extract to approximately 2 mL.

  • Perform a cleanup step using a silica gel column to remove interfering compounds.

  • Elute the PAHs from the silica gel column with a suitable solvent mixture (e.g., hexane and dichloromethane).

  • Concentrate the cleaned extract to a final volume of 1 mL.

• GC-MS Analysis:

  • Inject an aliquot of the final extract into the GC-MS system.

  • Use a capillary column (e.g., DB-5ms) and a suitable temperature program to separate the PAHs.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring the characteristic ions for phenanthrene.

  • Quantify the phenanthrene concentration using the internal standard calibration method.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of your phenanthrene quantification data, your analytical protocol must be a self-validating system. This involves the routine inclusion of:

• Method Blanks: A sample containing all reagents but no analyte, processed alongside the experimental samples to check for contamination.

• Laboratory Control Samples (LCS): A clean matrix spiked with a known concentration of phenanthrene to assess the accuracy of the entire analytical process.

• Matrix Spikes/Matrix Spike Duplicates (MS/MSD): Aliquots of a sample spiked with a known concentration of phenanthrene to evaluate the effect of the sample matrix on the analytical method's accuracy and precision.

• Internal Standards: A known amount of a compound structurally similar to phenanthrene (e.g., a deuterated analog) added to every sample, standard, and blank to correct for variations in extraction efficiency and instrument response.

By consistently monitoring the results of these quality control samples against established acceptance criteria, you can have confidence in the validity of your experimental data.

Conclusion

The statistical analysis of inter-assay variability is a critical component of robust phenanthrene quantification. While HPLC-UV provides a basic platform, HPLC-FLD and GC-MS offer superior sensitivity and selectivity, which generally translates to lower inter-assay variability. The choice of method should be guided by the specific research question, the complexity of the sample matrix, and the required level of sensitivity. By implementing rigorous quality control measures and appropriate statistical analysis, researchers can ensure the generation of high-quality, reproducible data for this important environmental analyte.

References

• The Determination of Polycyclic Aromatic Hydrocarbons (PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications. (2022). Toxics, 10(8), 442. [Link]

• Calculating Inter- and Intra-Assay Coefficients of Variability. Salimetrics. [Link]

• Analysis of Polynuclear Aromatic Hydrocarbons (PAHs) in Water with ZORBAX Eclipse PAH Column Application. Agilent. [Link]

• Analysis of phenanthrene biodegradation by using FTIR, UV and GC-MS. (2014). Journal of Industrial and Engineering Chemistry, 20(5), 3295-3301. [Link]

• Screening and Determination of Polycyclic Aromatic Hydrocarbons in Seafoods Using QuEChERS-Based Extraction and High-Performance Liquid Chromatography with Fluorescence Detection. (2017). U.S. Food and Drug Administration. [Link]

• HPLC Troubleshooting Guide. [Link]

• Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS. (2013). International Journal of Environmental Health Engineering, 2(1), 4. [Link]

• Polycyclic Aromatic Hydrocarbons in Soil by GC/MS – PBM. (2017). British Columbia Ministry of Environment and Climate Change Strategy. [Link]

• Repeatability, intermediate precision and reproducibility – Validation of liquid chromatography mass spectrometry (LC-MS) methods. Sisu@UT. [Link]

• Analytical Methods for Polycyclic Aromatic Hydrocarbons (PAHs) in Environmental Samples. (1995). Agency for Toxic Substances and Disease Registry. [Link]

• Analysis of variance. Wikipedia. [Link]

• Determination of polycyclic aromatic hydrocarbons in soil by gas chromatography-mass spectrometry. (2004). Journal of the Serbian Chemical Society, 69(2), 99-105. [Link]

• Introduction to Statistical Testing in R Part 8— Statistics Related to Hormone Assays. (2023). Medium. [Link]

• Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry. (2005). Journal of Analytical Toxicology, 29(3), 175-182. [Link]

• Troubleshooting Guide. Phenomenex. [Link]

• Validation of a Method for the Analysis of PAHs in Bulk Lake Sediments Using GC-MS. (2017). Journal of the Brazilian Chemical Society, 28(8), 1436-1445. [Link]

• Inter- and Intra-Assay Coefficients of Variability. (2010). ResearchGate. [Link]

• ANOVA Tutorial: Analysis of Variance Made Simple. Statistics Calculator. [Link]

• Quantitative analysis of phenanthrene in soil by fluorescence spectroscopy coupled with the CARS-PLS model. (2023). RSC Advances, 13(14), 9429-9437. [Link]

• Supporting the Statistical Analysis of Variability Models. (2012). 2012 27th IEEE/ACM International Conference on Automated Software Engineering, 1-4. [Link]

• Analytical Method Validation and Rapid Determination of Polycyclic Aromatic Hydrocarbons (PAHs) in Cocoa Butter Using HPLC-FLD. (2019). Foods, 8(11), 548. [Link]

• ANOVA Test: An In-Depth Guide with Examples. DataCamp. [Link]

• Polycyclic Aromatic Hydrocarbon (PAH) Analysis in Fish by GC/MS Using Agilent Bond Elut QuEChERS dSPE. Agilent. [Link]

• Development of a GC-MS Method for Determination of Various Polycyclic Aromatic Hydrocarbons in Iranian Traditional and Semi-industrial Taftoon Bread. (2016). Journal of Environmental and Public Health, 2016, 8924785. [Link]

• Toxicological Profile for Polycyclic Aromatic Hydrocarbons. (1995). Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• The study on serum oxidized low-density lipoprotein and homocysteine as cardiovascular risk markers in subclinical hypothyroidism patients. (2023). Frontiers in Endocrinology, 14, 1248003. [Link]

• Statistical approaches to determine analytical variability and specifications: application of experimental design and variance component analysis. (1998). PDA Journal of Pharmaceutical Science and Technology, 52(4), 169-176. [Link]

• Screening and Determination of Polycyclic Aromatic Hydrocarbons in Seafoods Using QuEChERS-Based Extraction and High-Performance Liquid Chromatography with Fluorescence Detection. (2017). Journal of AOAC International, 100(4), 1083-1090. [Link]

Sources

• 1. salimetrics.com [salimetrics.com]
• 2. researchgate.net [researchgate.net]
• 3. fda.gov [fda.gov]
• 4. datacamp.com [datacamp.com]
• 5. ANALYTICAL METHODS - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. hplc.eu [hplc.eu]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. The Determination of Polycyclic Aromatic Hydrocarbons (PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of phenanthrene in soil by fluorescence spectroscopy coupled with the CARS-PLS model - RSC Advances (RSC Publishing) DOI:10.1039/D2RA08279A [pubs.rsc.org]
• 10. www2.gov.bc.ca [www2.gov.bc.ca]